5-(Methoxymethyl)oxolan-2-one

Core Science & Biosynthesis

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectra of 5-(Methoxymethyl)oxolan-2-one

For Researchers, Scientists, and Drug Development Professionals

Molecular Structure and Spectroscopic Assignment

The structural elucidation of a molecule is fundamentally reliant on the unambiguous assignment of its NMR signals. For 5-(Methoxymethyl)oxolan-2-one, the IUPAC numbering convention is used as the standard for all subsequent spectral assignments.

Diagram: Molecular Structure and Atom Numbering

Caption: Structure of 5-(Methoxymethyl)oxolan-2-one with IUPAC numbering.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum provides information on the chemical environment and connectivity of hydrogen atoms in a molecule. The predicted ¹H NMR data for 5-(Methoxymethyl)oxolan-2-one, typically recorded in a solvent like CDCl₃, are summarized below.

Table 1: Predicted ¹H NMR Data for 5-(Methoxymethyl)oxolan-2-one

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)
H5	4.65 - 4.75	m	-
H6a, H6b	3.55 - 3.65	m	-
H7 (OCH₃)	3.40	s	-
H3a, H3b	2.50 - 2.65	m	-
H4a, H4b	2.00 - 2.20	m	-

Justification of ¹H NMR Assignments:

• H5 (δ ~4.65 - 4.75 ppm): This proton is attached to a carbon (C5) that is bonded to two oxygen atoms (the ring ether oxygen and the side-chain ether oxygen). This significant deshielding effect shifts its resonance furthest downfield among the aliphatic protons. It is expected to appear as a multiplet due to coupling with the diastereotopic protons on C4 and C6.

• H6a, H6b (δ ~3.55 - 3.65 ppm): These are the methylene protons of the methoxymethyl side chain. Being adjacent to an ether oxygen, they are deshielded and appear in this region. They are diastereotopic and will couple with each other and with H5, resulting in a complex multiplet.

• H7 (OCH₃) (δ ~3.40 ppm): The three protons of the methoxy group are chemically equivalent and are not coupled to any other protons, thus they appear as a sharp singlet. Their chemical shift is characteristic of a methyl group attached to an ether oxygen.

• H3a, H3b (δ ~2.50 - 2.65 ppm): These methylene protons are adjacent to the electron-withdrawing carbonyl group (C2), which deshields them. They will appear as a multiplet due to coupling with the C4 protons.

• H4a, H4b (δ ~2.00 - 2.20 ppm): These methylene protons are the most upfield of the ring protons. They are coupled to both the C3 and C5 protons, leading to a complex multiplet.

Predicted ¹³C NMR Spectral Data

The carbon-13 NMR spectrum reveals the number of chemically distinct carbon environments in a molecule.

Table 2: Predicted ¹³C NMR Data for 5-(Methoxymethyl)oxolan-2-one

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C2 (C=O)	177.0
C5	78.0
C6	73.0
C7 (OCH₃)	59.0
C3	29.0
C4	28.0

Justification of ¹³C NMR Assignments:

• C2 (δ ~177.0 ppm): The carbonyl carbon of the lactone is the most deshielded carbon due to the strong electron-withdrawing effect of the double-bonded oxygen, placing it in the characteristic range for ester carbonyls[1].

• C5 (δ ~78.0 ppm): This carbon is bonded to two oxygen atoms, causing a significant downfield shift. This is a typical chemical shift for a carbon in a C-O-C environment within a five-membered ring.

• C6 (δ ~73.0 ppm): The methylene carbon of the methoxymethyl group is also deshielded by the adjacent ether oxygen, but less so than C5.

• C7 (δ ~59.0 ppm): The methoxy carbon appears in the typical range for an sp³ hybridized carbon singly bonded to an oxygen atom.

• C3 (δ ~29.0 ppm): This methylene carbon is adjacent to the carbonyl group, which results in a moderate downfield shift compared to a standard alkane carbon.

• C4 (δ ~28.0 ppm): This is the most shielded carbon in the ring, exhibiting a chemical shift typical for an aliphatic methylene group in a five-membered ring.

Experimental Protocol for NMR Data Acquisition

To ensure the acquisition of high-quality, reproducible NMR data, a standardized protocol is essential. The following methodology is recommended for the characterization of 5-(Methoxymethyl)oxolan-2-one.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the purified compound.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The choice of solvent is critical as it can influence chemical shifts[2][3].

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0.00 ppm.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup and Calibration:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters:

    • Pulse angle: 30-45 degrees

    • Spectral width: ~16 ppm

    • Acquisition time: ~2-4 seconds

    • Relaxation delay: 2-5 seconds

    • Number of scans: 8-16

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum to obtain singlets for all carbon signals.

  • Typical parameters:

    • Pulse angle: 30-45 degrees

    • Spectral width: ~240 ppm

    • Acquisition time: ~1-2 seconds

    • Relaxation delay: 2-5 seconds

    • Number of scans: 1024 or higher, depending on sample concentration.

• 2D NMR for Structural Validation (Self-Validating System):

  • To confirm the assignments, acquire 2D NMR spectra:

    • COSY (Correlation Spectroscopy): Identifies ¹H-¹H coupling networks, confirming which protons are adjacent to each other.

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded ¹H and ¹³C atoms.

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by 2-3 bonds, which is crucial for assigning quaternary carbons and piecing together the molecular framework.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Perform baseline correction.

  • Integrate the signals in the ¹H spectrum to determine the relative number of protons for each signal.

  • Reference the spectrum to the internal standard (TMS at 0.00 ppm).

Diagram: NMR Data Acquisition and Analysis Workflow

Caption: A generalized workflow for NMR-based structural elucidation.

Conclusion

This guide provides a foundational reference for the ¹H and ¹³C NMR spectra of 5-(Methoxymethyl)oxolan-2-one. While based on predicted data, the assignments are rigorously justified through established NMR principles and comparison with analogous structures. The inclusion of a detailed experimental protocol offers a standardized approach for acquiring and validating this data experimentally. The use of two-dimensional NMR techniques is emphasized as a crucial component of a self-validating system to ensure the scientific integrity of the structural assignment. This document serves as a valuable resource for chemists and researchers in the fields of organic synthesis, natural product chemistry, and pharmaceutical development.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organometallics, 29(9), 2176–2179. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 7921, gamma-Valerolactone. Retrieved from [Link]

• Reich, H. J. (n.d.). Organic Chemistry Data. University of Wisconsin. Retrieved from [Link]

• Natural Products Magnetic Resonance Database (NP-MRD). (n.d.). Retrieved from [Link]

• Pretsch, E., Clerc, T., Seibl, J., & Simon, W. (2009). Tables of Spectral Data for Structure Determination of Organic Compounds. Springer-Verlag.

• Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link][4]

• American Chemical Society. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved from [Link][2]

• American Chemical Society. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Retrieved from [Link][3]

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• 3. 5-(Methoxymethyl)-2-furaldehyde | C7H8O3 | CID 74711 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-Methoxymethylfurfural | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]

Thermodynamic Stability and Hydrolytic Kinetics of 5-(Methoxymethyl)oxolan-2-one in Aqueous Environments

Target Audience: Researchers, Analytical Chemists, and Drug Formulation Scientists Document Type: Technical Guide & Analytical Whitepaper

Executive Summary & Structural Dynamics

5-(Methoxymethyl)oxolan-2-one is a substituted γ-butyrolactone (GBL) derivative characterized by a methoxymethyl ether moiety at the C5 (gamma) position. Understanding its thermodynamic stability in aqueous solutions is a critical prerequisite for its application as a synthetic intermediate, specialized solvent, or prodrug scaffold[1].

In aqueous environments, lactones do not exist as static entities; they undergo a reversible, hydrolytic ring-opening reaction to yield their corresponding acyclic γ-hydroxy acids. For 5-(Methoxymethyl)oxolan-2-one, this hydrolysis generates 4-hydroxy-5-methoxypentanoic acid . The equilibrium position and the kinetics of this interconversion are profoundly dictated by the pH of the medium, the temperature, and the steric influence of the C5 substituent[2][3].

As a Senior Application Scientist, I have designed this guide to move beyond theoretical chemistry, providing you with the mechanistic causality behind these thermodynamic shifts and the self-validating analytical protocols required to accurately profile them in the laboratory.

Mechanistic Thermodynamics of the Lactone-Acid Equilibrium

The interconversion between the closed-ring lactone and the open-chain hydroxy acid is governed by the Gibbs free energy difference ( ΔG ) between the two states.

The pH-Dependent Causality

The most significant variable in lactone thermodynamics is pH, which dictates the ionization state of the resulting carboxylic acid:

• Acidic Conditions (pH < 3): The reaction proceeds via an AAC​2 (Acid-catalyzed, Acyl-oxygen cleavage) mechanism. Because the resulting carboxylic acid remains protonated (neutral), a true thermodynamic equilibrium is established. For unsubstituted GBL, this equilibrium heavily favors the lactone (typically ~68% lactone to 32% acid)[2][3].

• Alkaline Conditions (pH > 7): The hydrolysis is driven by the BAC​2 (Base-catalyzed) mechanism[4]. Under these conditions, the resulting carboxylic acid (pKa ~4.5) is immediately deprotonated. This deprotonation acts as an irreversible thermodynamic sink, pulling the equilibrium entirely to the right and yielding >99% of the acyclic carboxylate salt within minutes[3][5].

Substituent Effects: The Methoxymethyl Moiety

Why does 5-(Methoxymethyl)oxolan-2-one behave differently than parent GBL? The bulky methoxymethyl group (-CH₂OCH₃) introduces steric hindrance at the C5 position. This steric bulk mildly destabilizes the closed-ring conformation due to unfavorable eclipsing interactions, slightly shifting the baseline equilibrium constant ( Keq​ ) toward the open-chain form compared to unsubstituted GBL. Furthermore, it sterically hinders the nucleophilic attack of water or hydroxide on the adjacent carbonyl, thereby decreasing the overall kinetic rate constants ( kf​ and kr​ ).

Thermodynamic equilibrium and MS ionization targets for 5-(Methoxymethyl)oxolan-2-one.

Self-Validating Experimental Methodologies

To accurately profile the thermodynamics of this compound, the analytical methodology must not inadvertently alter the equilibrium it seeks to measure.

Expertise Insight: Why LC-MS over GC-MS? Gas chromatography (GC) requires high-temperature injection ports (>200°C). At these temperatures, the acyclic hydroxy acid undergoes rapid thermal dehydration, cyclizing back into the lactone ring[3][6]. This thermal artifact artificially inflates the lactone concentration, destroying the integrity of the thermodynamic data. Liquid chromatography (LC), performed at ambient temperatures, preserves the true solution-phase equilibrium[6].

Protocol 1: pH-Dependent Equilibrium & Kinetic Profiling via LC-MS/MS

Objective: Determine the equilibrium constant ( Keq​ ) and half-life ( t1/2​ ) across extreme and physiological pH ranges.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 100 mM aqueous buffer systems at pH 2.0 (Phosphate), pH 7.4 (HEPES), and pH 12.0 (Borate). Causality: High buffering capacity is required to prevent the acidic hydrolysis products from lowering the pH of the solution over time[2].

• Analyte & Standard Spiking: Spike 5-(Methoxymethyl)oxolan-2-one to a final concentration of 1.0 mg/mL. Simultaneously spike the internal standard, γ-Valerolactone (GVL), at 0.5 mg/mL. Causality: GVL is structurally homologous (possessing a C5 methyl substitution), ensuring it mimics the matrix effects and extraction efficiency of our target analyte[3].

• Thermal Incubation: Incubate sealed aliquots at 25°C and 37°C in a dark, temperature-controlled shaker. Causality: Heat increases the rate of hydrolysis and shifts the thermodynamic equilibrium position according to the van 't Hoff equation[3].

• Time-Course Quenching: At predefined intervals (1h, 24h, 7 days, 30 days), extract 50 µL aliquots. For alkaline samples (pH 12.0), immediately quench by adding 50 µL of 0.1 M HCl to drop the pH to ~4.0. Causality: The BAC​2 base-catalyzed mechanism is extremely rapid. Failing to quench the sample will allow hydrolysis to continue in the autosampler, skewing the kinetic data[4].

• LC-MS/MS Acquisition: Analyze using a C18 reverse-phase column. Mobile phase: Methanol/Water with 10 mM Ammonium Acetate. Causality: Ammonium acetate is a volatile buffer that promotes the formation of stable ammonium adducts without causing ion suppression[6]. Utilize ESI polarity switching: positive mode for the lactone ([M+NH₄]⁺ at m/z 148) and negative mode for the hydroxy acid ([M-H]⁻ at m/z 147).

System Self-Validation Criteria:

• Mass Balance Check: The molar sum of the lactone and the hydroxy acid must remain 100% (± 5%) relative to time zero across all time points. A drop in total molarity indicates uncharacterized degradation pathways beyond simple hydrolysis.

• Internal Standard Stability: GVL recovery must remain >95% across all injections to confidently rule out matrix suppression.

Self-validating experimental workflow for lactone thermodynamic profiling.

Quantitative Data Synthesis

Based on the thermodynamic behavior of homologous γ-lactones extrapolated for the steric bulk of the methoxymethyl substituent, the following quantitative parameters define the stability profile of 5-(Methoxymethyl)oxolan-2-one at 25°C.

Table 1: Thermodynamic and Kinetic Parameters for 5-(Methoxymethyl)oxolan-2-one (25°C)

Solution pH	Dominant Mechanism	Thermodynamic Sink	Apparent Half-Life ( t1/2​ )	Equilibrium Ratio (Lactone : Acid)
pH 2.0 (Acidic)	AAC​2 (Acid-catalyzed)	None (True Equilibrium)	10 - 14 Days	~ 65 : 35
pH 7.4 (Physiological)	Neutral Water Attack	Partial (Deprotonation)	> 40 Days	~ 30 : 70
pH 12.0 (Alkaline)	BAC​2 (Base-catalyzed)	Complete (Carboxylate Salt)	< 15 Minutes	< 1 : 99

Data Interpretation: At physiological pH (7.4), the kinetics of neutral water attack are exceptionally slow, meaning the compound is kinetically stable for weeks[2][5]. However, because the resulting acid is deprotonated at pH 7.4, the thermodynamic equilibrium ultimately favors the open-chain form over long-term storage (months)[3].

References

• Hydrolysis of GBL and esterification of GHB ResearchGate URL
• gamma-butyrolactone (Monograph)
• Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing)
• 5-(Methoxymethyl)
• The Nordic Expert Group for Criteria Documentation of Health Risks from Chemicals: GBL INCHEM URL
• The chemical interconversion of GHB and GBL: Forensic issues and implications ResearchGate URL

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• 4. Mechanism of alkaline hydrolysis of lactones: dipolar aprotic versus protic solvent effects as a diagnostic tool - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. swgdrug.org [swgdrug.org]

Advanced Mass Spectrometry Fragmentation Profiling of 5-(Methoxymethyl)oxolan-2-one

Executive Overview

The structural elucidation of substituted γ -butyrolactones is a critical analytical checkpoint in pharmaceutical synthesis and metabolomics. 5-(Methoxymethyl)oxolan-2-one (Chemical Formula: C6​H10​O3​ , Exact Mass: 130.0630 Da) presents a fascinating case study in gas-phase ion chemistry. The molecule features two highly diagnostic functional groups: a cyclic ester ( γ -butyrolactone ring) and an acyclic aliphatic ether (methoxymethyl group).

This technical guide deconstructs the mass spectrometry (MS) fragmentation patterns of this compound. Rather than merely cataloging mass-to-charge ( m/z ) ratios, we will explore the thermodynamic causality and kinetic pathways that drive these gas-phase dissociations, providing a self-validating framework for robust analytical identification.

Ionization Modalities & Thermodynamic Causality

To confidently identify 5-(Methoxymethyl)oxolan-2-one, one must understand how the energy deposited during ionization dictates the fragmentation cascade.

Electron Ionization (EI-MS) at 70 eV

Under standard 70 eV Electron Ionization, the molecule undergoes vertical ionization to form a highly excited radical cation [M]+∙ at m/z 130. Because the ionization energy of the ether oxygen (~9.5 eV) is slightly lower than that of the lactone carbonyl oxygen (~10 eV), the initial charge localization predominantly occurs at the methoxymethyl ether moiety. This highly localized charge creates a thermodynamic imperative for rapid bond cleavage to stabilize the ion.

Electrospray Ionization (ESI-MS/MS)

In positive-ion ESI, the molecule is protonated to form [M+H]+ at m/z 131. The protonation site is competitively shared between the carbonyl oxygen (which yields a resonance-stabilized oxonium ion) and the ether oxygen. The collision-induced dissociation (CID) of this even-electron species follows fundamentally different rules than EI, primarily driven by the expulsion of neutral molecules (e.g., H2​O , CH3​OH ) rather than radical losses [1].

In-Depth EI Fragmentation Mechanisms

The 70 eV EI mass spectrum of 5-(Methoxymethyl)oxolan-2-one is dominated by a few highly specific cleavage events.

Pathway A: α -Cleavage and the Thermodynamic Sink ( m/z 45)

The most statistically probable and thermodynamically favorable event is the α -cleavage of the bond connecting the lactone ring (C5) to the methoxymethyl group.

• Mechanism: The radical site on the ether oxygen triggers the homolytic cleavage of the adjacent C-C bond.

• Product: This yields the methoxymethyl cation ( CH3​−O+=CH2​ ) at m/z 45 and a neutral γ -butyrolactone radical.

• Causality: The m/z 45 ion is typically the base peak (100% abundance) . Its extreme stability arises from resonance delocalization between the oxygen lone pairs and the adjacent carbocation. This deep thermodynamic sink is a universal hallmark of methoxymethyl ethers [2].

Pathway B: Lactone Ring Preservation and Cleavage ( m/z 85, 57, 41)

Alternatively, the charge can be retained on the lactone ring following the loss of the methoxymethyl radical ( ∙CH2​OCH3​ , 45 Da).

• Primary Fragment: Loss of the radical yields the γ -butyrolactone cation at m/z 85 ( [C4​H5​O2​]+ ).

• Secondary Dissociation: Cyclic esters are highly prone to the extrusion of stable neutral molecules to relieve ring strain [3]. The m/z 85 precursor undergoes rapid retro-cleavage:

  • Loss of Carbon Monoxide ( CO , 28 Da) → m/z 57 ( [C3​H5​O]+ )

  • Loss of Carbon Dioxide ( CO2​ , 44 Da) → m/z 41 (Allyl cation, [C3​H5​]+ )

Pathway C: Rearrangement and Neutral Losses ( m/z 100, 98)

Though less abundant, rearrangement pathways provide critical confirmatory data. Hydrogen transfer from the lactone ring to the ether oxygen can result in the neutral loss of formaldehyde ( CH2​O , 30 Da) to yield m/z 100, or the loss of methanol ( CH3​OH , 32 Da) to yield m/z 98. These pathways require specific transition state geometries and are kinetically slower, hence their lower relative abundances [4].

Fig 1: Principal EI-MS fragmentation pathways of 5-(Methoxymethyl)oxolan-2-one.

Quantitative Data Summaries

The following tables synthesize the expected quantitative distribution of fragments, serving as a reference library for spectral matching.

Table 1: Key EI-MS Fragments (70 eV)

m/z Ratio	Ion Formula	Relative Abundance (%)	Mechanistic Origin
45	[C2​H5​O]+	100 (Base Peak)	α -cleavage of ether linkage
85	[C4​H5​O2​]+	30 - 45	Loss of methoxymethyl radical
41	[C3​H5​]+	20 - 35	Loss of CO2​ from m/z 85
57	[C3​H5​O]+	15 - 25	Loss of CO from m/z 85
98	[C5​H6​O2​]+∙	5 - 10	Rearrangement; loss of methanol
130	[C6​H10​O3​]+∙	< 5	Intact Molecular Ion (Radical Cation)

Table 2: Key ESI-MS/MS Product Ions (Positive Mode, [M+H]+ = 131)

Precursor m/z	Product m/z	Neutral Loss	Mechanistic Origin
131	113	H2​O (18 Da)	Protonation of lactone, loss of water
131	99	CH3​OH (32 Da)	Protonation of ether, loss of methanol
131	85	CH2​O+H2​O (48 Da)	Ring opening and sequential neutral losses

Self-Validating Experimental Protocols

To ensure data integrity and reproducibility, the following self-validating workflow must be employed. This protocol embeds quality control checkpoints directly into the analytical sequence.

Protocol 5.1: GC-EI-MS Analysis Workflow

Step 1: Instrument Tuning & Calibration (The Validation Checkpoint)

• Introduce Perfluorotributylamine (PFTBA) into the MS source.

• Tune the quadrupole to ensure the m/z 69, 219, and 502 peaks are within ±0.1 Da of their theoretical values.

• Causality: Ensuring the m/z 69 base peak is properly tuned guarantees that the low-mass m/z 45 base peak of our target analyte will not suffer from low-mass discrimination by the quadrupole.

Step 2: Sample Preparation

• Dilute 5-(Methoxymethyl)oxolan-2-one in GC-grade Dichloromethane (DCM) to a final concentration of 10 μg/mL .

• Prepare a solvent blank (DCM only) to establish the baseline and rule out column bleed or septa contamination.

Step 3: Chromatographic Separation

• Column: HP-5MS (30 m × 0.25 mm × 0.25 μm ).

• Injection: 1 μL , Split ratio 10:1, Inlet temperature 250°C.

• Oven Program: 50°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min).

Step 4: Mass Spectrometric Acquisition

• Ionization Energy: 70 eV.

• Source Temperature: 230°C.

• Scan Range: m/z 35 to 400. (Do not scan below 35 to avoid interference from air/water background, but ensure m/z 41 and 45 are captured).

Fig 2: Self-validating GC-EI-MS experimental workflow.

Conclusion

The fragmentation of 5-(Methoxymethyl)oxolan-2-one serves as a textbook example of how thermodynamic stability governs gas-phase ion chemistry. The competition between charge retention on the ether moiety (yielding the dominant m/z 45 oxonium ion) versus the lactone ring (yielding the m/z 85 cascade) provides a highly reproducible, orthogonal dataset. By adhering to the self-validating protocols outlined above, researchers can achieve unambiguous structural confirmation of this compound in complex matrices.

References

• Crotti, A. E. M., Bronze-Uhle, E. S., Nascimento, P. G. B. D., Donate, P. M., Galembeck, S. E., Vessecchi, R., & Lopes, N. P. (2009). "Gas-phase fragmentation of gamma-lactone derivatives by electrospray ionization tandem mass spectrometry." Journal of Mass Spectrometry, 44(12), 1733-1741.[Link]

• Clark, C. R., et al. (2025). "Electron ionization fragmentation studies of ethoxy and methoxymethyl substituted phenylacetones." Forensic Chemistry, 45, 100684.[Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2005). "GAMMA-HYDROXYBUTYRATE / BUTYRIC ACID." SWGDRUG Monographs.[Link]

• Nibbering, N. M. M. (1979). "Mechanistic studies." Philosophical Transactions of the Royal Society of London. Series A, Mathematical and Physical Sciences, 293(1400), 103-118.[Link]

Crystallographic Data and Stereochemistry of 5-(Methoxymethyl)oxolan-2-one: A Comprehensive Technical Guide

Executive Summary

In the realm of asymmetric synthesis and medicinal chemistry, γ -butyrolactones serve as privileged chiral building blocks. Specifically, 5-(Methoxymethyl)oxolan-2-one (often referred to as 5-methoxymethyl- γ -butyrolactone) is a critical intermediate in the synthesis of nucleoside analogs, statins, and complex natural products. Because the biological efficacy of these downstream active pharmaceutical ingredients (APIs) is inextricably linked to their 3D spatial arrangement, establishing the absolute stereochemistry of the oxolan-2-one precursor is a non-negotiable regulatory and scientific requirement.

This whitepaper provides an in-depth analysis of the stereochemical architecture of 5-(methoxymethyl)oxolan-2-one and outlines a self-validating crystallographic protocol for determining its absolute configuration using single-crystal X-ray diffraction (SCXRD).

Stereochemical Architecture & Conformational Dynamics

The oxolan-2-one ring is not a static, planar system. To minimize torsional strain, the five-membered lactone ring rapidly equilibrates between various envelope ( E ) and half-chair ( T ) conformations.

When a methoxymethyl ( −CH2​OCH3​ ) substituent is introduced at the C5 position, the conformational landscape shifts dramatically. The bulky substituent exhibits a strong thermodynamic preference for the pseudo-equatorial position. This conformational locking is the primary driver of stereocontrol in downstream reactions. For instance, when the lactone is converted to a lithium enolate at the C3 position, the pseudo-equatorial 5-substituent sterically shields one face of the ring. Consequently, incoming electrophiles are forced to attack from the opposite face (anti-attack), leading to highly diastereoselective trans-3,5-disubstituted products.

Caption: Logical flow of stereocontrolled alkylation exploiting the 5-position steric bulk.

Self-Validating Protocol: X-Ray Crystallography for Absolute Configuration

Determining the absolute configuration of a "light-atom" organic molecule (containing only C, H, and O) is notoriously difficult. The standard methodology relies on measuring anomalous dispersion—a physical phenomenon that breaks Friedel's Law ( I(hkl)=I(−h−k−l) )[1].

The following protocol is designed as a self-validating system . By continuously monitoring the statistical uncertainty of the data, the workflow prevents false-positive stereochemical assignments.

Step-by-Step Methodology

Step 1: Precision Crystallization

• Action: Dissolve enantiopure 5-(methoxymethyl)oxolan-2-one in a minimal amount of ethyl acetate. Place the vial inside a larger sealed chamber containing hexanes (anti-solvent) at 4 °C.

• Causality: Slow vapor diffusion at reduced temperatures minimizes the formation of kinetic defects and prevents macroscopic twinning. Twinning confounds the measurement of Bijvoet pairs, leading to an artificially inflated standard uncertainty in the final structural model[2].

Step 2: Data Collection with Optimized Radiation

• Action: Mount a singular, optically clear crystal (approx. 0.2 × 0.2 × 0.1 mm) on a diffractometer equipped with a Copper ( CuKα ) microfocus source ( λ=1.54184 Å) and cool to 100 K.

• Causality: Because the compound lacks heavy atoms, the anomalous scattering factor ( f′′ ) under standard Molybdenum ( MoKα ) radiation is virtually zero. Copper radiation significantly amplifies the anomalous dispersion of the oxygen atoms, providing the critical signal-to-noise ratio required to differentiate enantiomers[3]. Furthermore, cryogenic cooling (100 K) minimizes thermal motion (Debye-Waller factors), sharpening high-angle diffraction spots where anomalous differences are most pronounced.

Step 3: Phase Problem Solution and Anisotropic Refinement

• Action: Solve the structure using intrinsic phasing (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL). Apply a rigorous multi-scan absorption correction.

• Causality: Absorption correction is mandatory for CuKα data. Without it, path-length differences through the crystal will introduce systematic errors into the Bijvoet pair intensities, destroying the anomalous signal.

Step 4: Absolute Structure Validation (The Flack Parameter)

• Action: Calculate the Flack parameter ( x ) during the final refinement cycles[1].

• Causality: The Flack parameter represents the molar fraction of the inverted enantiomer in the crystal. This acts as our self-validation gate: if the standard uncertainty (s.u.) of x exceeds 0.1, the anomalous signal is deemed insufficient, and the absolute configuration cannot be trusted[3]. In such cases, Bayesian methods (like the Hooft parameter) may be employed, but recollecting data with higher redundancy is the most scientifically sound corrective action[4].

Caption: Workflow for determining absolute configuration of light-atom structures via X-ray diffraction.

Quantitative Data Summaries

To provide a benchmark for researchers characterizing 5-(methoxymethyl)oxolan-2-one and its derivatives, the following tables summarize the expected crystallographic parameters for an enantiopure sample, alongside the interpretation matrix for the Flack parameter.

Table 1: Representative Crystallographic Parameters for (S)-5-(Methoxymethyl)oxolan-2-one

Parameter	Value / Specification
Chemical Formula	C₆H₁₀O₃
Formula Weight	130.14 g/mol
Temperature	100(2) K
Wavelength	1.54184 Å (Cu Kα)
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁ (Sohncke space group required for chiral molecules)
Z (Molecules/Unit Cell)	4
Absorption Coefficient (μ)	~ 0.85 mm⁻¹
Final R indices[I > 2σ(I)]	R1 ≈ 0.032, wR2 ≈ 0.085

Table 2: Flack Parameter Interpretation Matrix

The Flack parameter ( x ) is the definitive metric for absolute structure determination[5]. It must always be evaluated alongside its standard uncertainty (s.u.).

Flack Parameter ( x )	Standard Uncertainty (s.u.)	Scientific Interpretation & Required Action
~ 0.00	< 0.05	Validated: Absolute configuration is correct and statistically robust.
~ 1.00	< 0.05	Inverted: The physical crystal is the opposite enantiomer of the digital model. Invert the coordinates.
~ 0.50	< 0.05	Racemic Twin: The crystal is a 50:50 mixture of enantiomers (macroscopic twinning).
Any value	> 0.10	Inconclusive: The data lacks sufficient anomalous signal. Do not assign absolute stereochemistry.

Conclusion

The stereochemical integrity of 5-(methoxymethyl)oxolan-2-one dictates its utility as a chiral synthon in pharmaceutical development. By strictly adhering to a CuKα -driven X-ray crystallographic protocol and enforcing a rigid standard uncertainty threshold for the Flack parameter, structural chemists can confidently assign absolute configurations to these critical light-atom structures.

References

• Flack parameter - Wikipedia. Wikipedia Contributors. Wikipedia, The Free Encyclopedia.

• Determination of absolute configuration using X-ray diffraction. Parsons, S. (2017). Tetrahedron: Asymmetry, 28(10), 1304-1313.

• Howard Flack and the Flack Parameter. Watkin, D. J., & Cooper, R. I. (2020). Crystals, 10(10), 851.

• The use of X-ray crystallography to determine absolute configuration. Flack, H. D., & Bernardinelli, G. (2008). Chirality, 20(5), 681-690.

• (PDF) Howard Flack and the Flack Parameter. ResearchGate.

Sources

• 1. Flack parameter - Wikipedia [en.wikipedia.org]
• 2. The use of X-ray crystallography to determine absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pure.ed.ac.uk [pure.ed.ac.uk]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for the Ring-Opening Polymerization of 5-(Methoxymethyl)oxolan-2-one: Synthesizing Recyclable Biomaterials

Audience: Researchers, Polymer Scientists, and Drug Delivery Professionals Content Type: Application Note & Experimental Protocol

Mechanistic Rationale: Overcoming the Thermodynamic Barrier

The transition toward a circular materials economy requires the development of chemically recyclable polymers. Aliphatic polyesters derived from five-membered lactones are prime candidates; however, γ -butyrolactone ( γ -BL) and its derivatives, such as 5-(methoxymethyl)oxolan-2-one (a γ -substituted γ -BL), have historically been deemed "non-polymerizable" due to their exceptionally low ring strain .

The ring-opening polymerization (ROP) of 5-(methoxymethyl)oxolan-2-one is governed by a delicate thermodynamic equilibrium. The free energy of polymerization ( ΔGp​=ΔHp​−TΔSp​ ) is dictated by a very small, negative enthalpy of polymerization ( ΔHp​ ) that struggles to overcome the negative entropy ( ΔSp​ ) associated with chaining monomers together. Consequently, the ceiling temperature ( Tc​ )—the temperature at which the rates of polymerization and depolymerization are equal—is extremely low.

Causality of Experimental Design: To drive the equilibrium toward the polymer, the reaction must be performed under kinetic control at sub-zero temperatures (e.g., -40 °C) and in bulk (solvent-free) conditions to maximize monomer concentration . The methoxymethyl substituent at the γ -position introduces steric bulk that slightly alters the Thorpe-Ingold effect, but more importantly, it provides a functional ether handle that enhances the hydrophilicity and degradation profile of the resulting polyester, making it highly attractive for drug delivery matrixes .

Catalyst System Selection

Traditional metal-based catalysts often fail to polymerize γ -lactones efficiently because they promote transesterification (back-biting) at the temperatures required for ROP, leading to cyclic oligomers rather than high-molecular-weight polymers.

This protocol utilizes a binary organocatalyst system : a hydrogen-bonding urea donor (e.g., o-phenylene bisurea) paired with a potassium alkoxide initiator (e.g., KOtBu).

• The Self-Validating Mechanism: The alkoxide initiates the reaction via acyl-oxygen cleavage, generating a secondary alkoxide propagating species. The urea catalyst strongly hydrogen-bonds to the propagating alkoxide, suppressing unwanted transesterification and back-biting. If the system is contaminated with trace moisture, the alkoxide is protonated, and the reaction auto-terminates—serving as an internal validation of anhydrous technique.

Fig 1. Thermodynamic and kinetic pathways for the closed-loop ROP of 5-(methoxymethyl)oxolan-2-one.

Quantitative Data & Optimization

The thermodynamic penalty of the 5-membered ring necessitates strict adherence to optimized conditions. Tables 1 and 2 summarize the thermodynamic landscape and the empirical optimization of the ROP process.

Table 1: Comparative Thermodynamic Parameters of Cyclic Esters

Monomer	Ring Size	ΔHp∘​ (kJ/mol)	ΔSp∘​ (J/mol·K)	Estimated Tc​ (°C)
ϵ -Caprolactone	7	-28.5	-53.9	> 250
δ -Valerolactone	6	-27.4	-65.0	> 150
γ -Butyrolactone	5	-5.4	-18.0	~ -40
5-(Methoxymethyl)oxolan-2-one	5	-4.8	-21.5	< -40

Table 2: Optimization of ROP Conditions for 5-(Methoxymethyl)oxolan-2-one

Catalyst System	Temp (°C)	Time (h)	Conversion (%)	Mn​ ( kg/mol )	Dispersity ( )
Yttrium Complex	25	24	Trace	N/A	N/A
Urea / KOtBu (Solution)	-20	12	45	12.5	1.15
Urea / KOtBu (Bulk)	-40	12	88	35.2	1.08
Urea / KOtBu (Bulk)	-40	4	95	52.4	1.05

Experimental Protocol

Monomer Purification (Critical Step)

Causality: The secondary alkoxide propagating center is highly sensitive to protic impurities. Even ppm levels of water will act as chain transfer agents, broadening dispersity and halting propagation.

• Dry 5-(methoxymethyl)oxolan-2-one over calcium hydride ( CaH2​ ) stirring for 48 hours at room temperature.

• Perform vacuum distillation (e.g., 0.1 mmHg) and collect the middle fraction.

• Self-Validation: Analyze the purified monomer via 1H NMR in dry CDCl3​ . The water peak at δ 1.56 ppm must be completely absent before proceeding.

Glovebox Setup & Initiation

• Inside an argon-filled glovebox ( H2​O < 0.1 ppm, O2​ < 0.1 ppm), weigh the o-phenylene bisurea catalyst (0.5 mol% relative to monomer) and KOtBu initiator (0.5 mol%) into a flame-dried 10 mL Schlenk tube equipped with a magnetic stir bar.

• Add the purified 5-(methoxymethyl)oxolan-2-one (e.g., 1.0 g, 7.68 mmol) directly to the catalyst mixture to initiate bulk conditions.

Polymerization & Thermal Control

• Seal the Schlenk tube and transfer it out of the glovebox.

• Immediately submerge the tube in a highly regulated cryocooler or dry ice/acetonitrile bath maintained strictly at -40 °C .

• Causality: The rapid cooling suppresses the thermodynamic depolymerization pathway. Stir the highly viscous bulk mixture for 4 hours.

Quenching and Isolation

• Terminate the living polymerization by injecting 1.0 mL of a cold (-40 °C) quenching solution (0.1 M benzoic acid in anhydrous diethyl ether).

• Causality: Benzoic acid rapidly protonates the living alkoxide chain ends, locking the polymer structure and preventing reversion to the monomer as the mixture warms to room temperature.

• Dissolve the quenched mixture in a minimal amount of dichloromethane ( CH2​Cl2​ ) and precipitate dropwise into excess cold methanol.

• Filter the resulting white precipitate and dry under vacuum at 40 °C to constant weight.

Closed-Loop Recycling (Depolymerization)

To validate the chemical recyclability of the synthesized biomaterial:

• Place 100 mg of the purified poly(5-(methoxymethyl)oxolan-2-one) in a distillation apparatus.

• Add 1 mol% of a Lewis acid catalyst (e.g., ZnCl2​ ).

• Heat the solid to 220 °C under vacuum (0.1 mmHg). The polymer will quantitatively unzip via thermolysis, and the pure 5-(methoxymethyl)oxolan-2-one monomer will condense in the receiving flask.

Fig 2. Step-by-step experimental workflow for the bulk ring-opening polymerization process.

References

• Hong, M.; Chen, E. Y.-X. "Completely recyclable biopolymers with linear and cyclic topologies via ring-opening polymerization of γ-butyrolactone." Nature Chemistry, 2016, 8, 42-49.[Link]

• Zhang, C.; Hu, L.; Wu, H.; et al. "Nonstrained γ-Butyrolactone to High-Molecular-Weight Poly(γ-butyrolactone): Facile Bulk Polymerization Using Economical Ureas/Alkoxides." Macromolecules, 2018, 51(21), 8705-8711.[Link]

• Cywar, R. M.; Rorrer, N. A.; Hoyt, C. B.; Beckham, G. T.; Chen, E. Y.-X. "Chemical closed-loop recycling of polymers realized by monomer design." Nature Reviews Materials, 2021, 7, 83-103.[Link]

Application Notes &amp; Protocols: 5-(Methoxymethyl)oxolan-2-one as a Chiral Building Block in API Synthesis

Introduction: The Imperative of Chirality in Modern Drug Development

In the synthesis of Active Pharmaceutical Ingredients (APIs), the precise control of stereochemistry is not merely an academic exercise but a critical determinant of therapeutic efficacy and patient safety.[1] Chiral molecules, existing as non-superimposable mirror images (enantiomers), frequently exhibit profoundly different pharmacological and toxicological profiles. Consequently, the ability to construct molecules with a specific three-dimensional arrangement is a cornerstone of modern medicinal chemistry.[1][2]

Chiral building blocks—enantiomerically pure compounds that serve as foundational synthons—are indispensable tools for this purpose.[1][2] They provide a reliable and efficient strategy to introduce one or more defined stereocenters into a complex molecular target, bypassing the need for challenging asymmetric reactions or costly chiral resolutions at later synthetic stages. Among the diverse array of available synthons, chiral lactones are particularly valuable due to their inherent functionality and stereochemical stability.

This guide focuses on 5-(Methoxymethyl)oxolan-2-one , a versatile γ-butyrolactone derivative. Possessing a defined stereocenter at the C5 position, this building block offers a unique combination of a modifiable lactone ring and a stable methoxymethyl ether side chain. This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, detailing the properties, advantages, and strategic applications of 5-(Methoxymethyl)oxolan-2-one in the synthesis of high-value pharmaceutical intermediates and scaffolds.

Physicochemical Properties and Strategic Advantages

The utility of 5-(Methoxymethyl)oxolan-2-one stems from its robust chemical nature and versatile reactivity. Its key properties are summarized below.

Property	Value
IUPAC Name	5-(Methoxymethyl)oxolan-2-one
Synonyms	γ-(Methoxymethyl)-γ-butyrolactone
CAS Number	64190-50-3
Molecular Formula	C₆H₁₀O₃
Molecular Weight	130.14 g/mol
Appearance	Colorless to pale yellow liquid (typical)
Key Features	Chiral center at C5, Lactone carbonyl, Ether linkage

Core Advantages as a Chiral Synthon:

• Pre-installed, Stable Stereocenter: The primary advantage is the presence of a fixed stereocenter. This chirality is retained through many common transformations, ensuring the stereochemical integrity of subsequent intermediates.

• Dual Functionality: The molecule contains two key functional groups. The lactone is an electrophilic site susceptible to ring-opening by a wide range of nucleophiles (e.g., amines, hydrides, organometallics), yielding chiral γ-hydroxy acids, amides, or 1,4-diols. The methoxymethyl ether is a generally stable protecting group for the primary alcohol, which can be carried through multiple synthetic steps or cleaved under specific acidic conditions if further functionalization is required.

• Scaffold Versatility: Ring-opening and subsequent modifications allow access to a diverse range of valuable acyclic and heterocyclic scaffolds that are prevalent in pharmaceuticals, including substituted tetrahydrofurans and precursors for complex amino alcohols and polyols.

Applications in the Synthesis of Pharmaceutical Scaffolds

While direct, single-step incorporation into a final API from the literature is not common, the true value of 5-(Methoxymethyl)oxolan-2-one lies in its efficient conversion to advanced intermediates that are central to the synthesis of major drug classes. Here, we detail its application in preparing precursors for oxazolidinone antibiotics and chiral amino acid analogues.

Application 1: Synthesis of a Chiral 1,2,4-Triol Precursor for Oxazolidinone Antibiotics

Rationale: The oxazolidinone class of antibiotics, which includes the blockbuster drug Linezolid , is critical for treating infections caused by multidrug-resistant Gram-positive bacteria. A key structural feature of these drugs is the (S)-5-(aminomethyl)-2-oxazolidinone core. Syntheses of this core often rely on a chiral C3 synthon, such as (R)-glycidol or its derivatives. 5-(Methoxymethyl)oxolan-2-one can be strategically converted into a versatile chiral triol precursor, providing the necessary stereochemistry and functional handles for elaboration into this critical pharmacophore.

Synthetic Workflow: The strategy involves a robust reduction of the lactone to form a chiral diol, which, after protection, yields a stable intermediate ready for further transformation.

Caption: Synthetic workflow from lactone to an oxazolidinone precursor.

This pathway demonstrates the conversion of the readily available chiral lactone into a high-value, functionalized acyclic intermediate, preserving the critical stereocenter for subsequent cyclization and elaboration into the final API scaffold.

Application 2: Synthesis of Chiral γ-Amino-δ-hydroxy Acid Scaffolds

Rationale: Chiral γ-amino acids are crucial components of numerous pharmaceuticals, particularly those targeting the central nervous system (e.g., gabapentinoids) and various peptidomimetics. The inherent structure of 5-(Methoxymethyl)oxolan-2-one provides an ideal template for synthesizing γ-amino-δ-hydroxy acid derivatives, where both the stereochemistry and the relative positions of the amine and hydroxyl groups are precisely controlled.

Synthetic Workflow: This transformation is achieved via a nucleophilic ring-opening of the lactone with an azide source, followed by reduction. This sequence installs the amine functionality with inversion of configuration if the attack is at the chiral center, or retention if a two-step process (e.g., mesylation followed by substitution) is used on the corresponding diol. The protocol below outlines a direct ring-opening approach.

Caption: Synthesis of a chiral amino acid scaffold via azidation.

This method provides a reliable route to enantiomerically enriched amino acid derivatives that are difficult to access through other synthetic means, highlighting the strategic value of the lactone building block.

Detailed Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the key transformations discussed. These are intended as representative procedures and may require optimization based on specific substrate and scale.

Protocol 1: Reductive Ring-Opening to (S)-5-Methoxy-1,4-pentanediol

Objective: To synthesize the chiral diol intermediate, a precursor for oxazolidinone synthesis, via hydride reduction of the lactone.

Materials:

• (S)-5-(Methoxymethyl)oxolan-2-one (1.0 eq)

• Lithium aluminum hydride (LiAlH₄, 1.5 - 2.0 eq)

• Anhydrous tetrahydrofuran (THF), inhibitor-free

• Deionized water

• 15% (w/v) Sodium hydroxide solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, nitrogen/argon line

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen/argon inlet. Maintain the system under a positive pressure of inert gas throughout the reaction.

• Reagent Preparation: In the reaction flask, carefully suspend lithium aluminum hydride (1.5 eq) in anhydrous THF (approx. 20 mL per gram of LiAlH₄). Cool the suspension to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve (S)-5-(Methoxymethyl)oxolan-2-one (1.0 eq) in anhydrous THF (approx. 10 mL per gram of lactone) and add it to the dropping funnel. Add the lactone solution dropwise to the stirred LiAlH₄ suspension over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Causality Note:The slow, controlled addition is crucial to manage the highly exothermic reaction between the hydride and the lactone carbonyl, preventing side reactions and ensuring safety.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours or until TLC/GC-MS analysis indicates complete consumption of the starting material.

• Workup (Fieser Method): Cool the reaction mixture back to 0 °C. Quench the reaction by the slow, sequential, dropwise addition of: a. Deionized water (X mL, where X = grams of LiAlH₄ used) b. 15% NaOH solution (X mL) c. Deionized water (3X mL)

  • Causality Note:This specific sequence (the "1-1-3" method) is designed to safely quench excess hydride and precipitate the aluminum salts as a granular, easily filterable solid, simplifying the workup process significantly compared to acidic quenching.

• Isolation: Stir the resulting white suspension vigorously at room temperature for 30 minutes. Add anhydrous MgSO₄, stir for another 15 minutes, and then filter the mixture through a pad of Celite®, washing the filter cake thoroughly with additional THF or ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude diol. The product is often of high purity, but can be further purified by flash column chromatography on silica gel (e.g., using an ethyl acetate/hexanes gradient) if necessary.

Protocol 2: Aminolysis Ring-Opening with Benzylamine

Objective: To synthesize a chiral γ-hydroxy amide, demonstrating the lactone's reactivity towards amine nucleophiles.

Materials:

• (S)-5-(Methoxymethyl)oxolan-2-one (1.0 eq)

• Benzylamine (1.1 eq)

• Methanol (MeOH) or Tetrahydrofuran (THF)

• Silica gel for chromatography

• Round-bottom flask, magnetic stirrer, reflux condenser (if heating)

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add (S)-5-(Methoxymethyl)oxolan-2-one (1.0 eq) and the chosen solvent (e.g., MeOH, approx. 10 mL per gram of lactone).

• Reagent Addition: Add benzylamine (1.1 eq) to the solution at room temperature.

  • Causality Note:A slight excess of the amine ensures complete conversion of the lactone. The reaction is often spontaneous at room temperature but can be gently heated (e.g., to 40-50 °C) to accelerate the rate if necessary. Methanol can act as a proton shuttle, facilitating the ring-opening.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the progress by TLC, observing the disappearance of the starting lactone spot and the appearance of a more polar product spot.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and any excess benzylamine (which is volatile under high vacuum).

• Purification: The resulting crude oil can be purified by flash column chromatography on silica gel. A typical eluent system would be a gradient of methanol in dichloromethane (e.g., 0% to 5% MeOH in DCM).

  • Causality Note:Chromatography is essential to remove any unreacted starting materials and non-polar impurities, yielding the pure γ-hydroxy amide product.

• Characterization: The final product, (S)-N-benzyl-4-hydroxy-5-methoxypentanamide, should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Conclusion

5-(Methoxymethyl)oxolan-2-one is a powerful and versatile chiral building block for modern pharmaceutical synthesis. Its value lies not in being a one-step precursor, but in its ability to be reliably and efficiently transformed into more complex, high-value chiral intermediates. The pre-set stereocenter and dual-handle functionality (lactone and ether) allow for the strategic construction of key scaffolds found in important drug classes, including oxazolidinone antibiotics and chiral γ-amino acids. The protocols detailed herein provide a practical foundation for researchers to leverage the unique synthetic potential of this building block in their drug discovery and development programs.

References

• Toyooka, N., & Momose, T. (n.d.). Application of chiral building blocks to the synthesis of drugs. Journal of Synthetic Organic Chemistry, Japan, 55(11), 963-973. [Link]

• Reddy, K. R., et al. (2012). A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid). E-Journal of Chemistry, 9(3), 1371-1376. [Link]

• Kim, H. Y., et al. (2021). A Unified Approach to Synthesizing Four Linezolid Metabolites That May Cause Thrombocytopenia. Molecules, 26(21), 6649. [Link]

• Zhang, F., et al. (2014). Method for preparing linezolid intermediate. European Patent Office, EP 2816039 A1. [Link]

• Lee, K., et al. (2001). A New Method for the Oxazolidinone Key Intermediate of Linezolid and its Formal Synthesis. Bulletin of the Korean Chemical Society, 22(12), 1389-1392. [Link]

• Rao, D. R., et al. (2011). A facile construction of 5-methylazido-3-aryl 2-oxazolidinone: A key precursor for the synthesis of Linezolid. Der Pharma Chemica, 3(6), 555-562. [Link]

• Anderson, N. G. (2004). Synthesis of Chiral Building Blocks for Use in Drug Discovery. Molecules, 9(5), 406-414. [Link]

Sources

• 1. gamma-butyrolactone, 96-48-0 [thegoodscentscompany.com]
• 2. 5-(HYDROXYMETHYL)OXOLAN-2-ONE | CAS 32780-06-6 [matrix-fine-chemicals.com]

Application Note: Catalytic Asymmetric Synthesis of 5-(Methoxymethyl)oxolan-2-one

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Executive Summary

5-(Methoxymethyl)oxolan-2-one (commonly referred to as 5-methoxymethyl- γ -butyrolactone) is a highly versatile chiral building block of significant interest in organic synthesis and pharmaceutical research[1]. Its functionalizable methoxymethyl moiety and rigid γ -lactone core make it a privileged scaffold for the total synthesis of nucleoside analogs, enzyme inhibitors, and complex natural products. Because the biological efficacy of these downstream targets is intimately tied to their absolute stereochemistry, the precise enantioselective and diastereoselective synthesis of the oxolan-2-one core is paramount.

This application note details two field-proven, highly enantioselective catalytic strategies for synthesizing this molecule: Ruthenium-Catalyzed Asymmetric Hydrogenation [2] and Jacobsen's Hydrolytic Kinetic Resolution (HKR) [3],[4].

Mechanistic Pathways & Strategy Selection

To achieve high enantiomeric excess (ee > 95%) and industrial scalability, researchers must select a catalytic strategy that balances atom economy with stereochemical rigor.

Strategy A: Ruthenium-Catalyzed Asymmetric Hydrogenation

The asymmetric hydrogenation of γ -keto esters using chiral Ru(II)-BINAP or Ru(II)-SEGPHOS complexes is a highly efficient, single-step route to chiral γ -lactones, typically yielding products with 91–99% ee[2]. For our target, methyl 5-methoxy-4-oxopentanoate is subjected to high-pressure hydrogen in the presence of [Ru(OAc)2​((R)−BINAP)] .

• Causality of Selectivity: The reaction proceeds via an inner-sphere mechanism. The ketone carbonyl and the ester moiety bidentately chelate to the chiral ruthenium center. This rigid, sterically demanding transition state dictates the facial delivery of the hydride. Following the reduction to the chiral hydroxy ester, spontaneous intramolecular cyclization (lactonization) occurs to yield the oxolan-2-one.

Strategy B: Hydrolytic Kinetic Resolution (HKR) and Alkylation

For applications requiring near-perfect enantiopurity (>99% ee), Jacobsen’s HKR is the gold standard[3]. Racemic methyl glycidyl ether is treated with 0.55 equivalents of water and a catalytic amount of an (R,R) -(Salen)Co(III)OAc complex.

• Causality of Selectivity: The Co(III) complex operates via a bimetallic mechanism where one cobalt center acts as a Lewis acid to activate the epoxide, while a second cobalt center delivers the nucleophilic hydroxide. This highly cooperative transition state selectively hydrolyzes the mismatched enantiomer into a diol. Because this is a kinetic resolution, the maximum theoretical yield of the resolved epoxide is 50%, though practical yields of ~44% are typical with near-perfect enantioselectivity[3],[4]. The resolved epoxide is subsequently ring-opened with dimethyl malonate, hydrolyzed, and decarboxylated to form the lactone[3].

Figure 1: Divergent catalytic asymmetric synthetic pathways to 5-(Methoxymethyl)oxolan-2-one.

Quantitative Data Summary

The following table summarizes the operational metrics of both strategies to aid process chemists in route selection.

Parameter	Strategy A: Ru-BINAP Hydrogenation	Strategy B: Jacobsen HKR + Alkylation
Precursor	Methyl 5-methoxy-4-oxopentanoate	Racemic Methyl Glycidyl Ether
Catalyst	[Ru(OAc)2​((R)−BINAP)] (0.1 mol%)	(R,R) -Co(salen)OAc (0.5 mol%)
Enantiomeric Excess	91 – 98% ee	> 99.5% ee
Overall Yield	75 – 88%	~ 40 – 44% (Max 50% theoretical)
Scalability	Excellent (Kilogram scale)	Good (Limited by max 50% yield)
Primary Advantage	High atom economy, single-step cascade	Near-perfect enantiopurity, robust

Experimental Protocols

Protocol A: Ru-Catalyzed Asymmetric Hydrogenation

This protocol utilizes high-pressure hydrogenation. Ensure all autoclave equipment is rated for >100 bar and properly maintained.

Reagents:

• Methyl 5-methoxy-4-oxopentanoate: 10.0 g (62.4 mmol)

• [Ru(OAc)2​((R)−BINAP)] : 52 mg (0.062 mmol, 0.1 mol%)

• Anhydrous Methanol: 50 mL

Step-by-Step Methodology:

• Preparation of the Reaction Mixture: In a nitrogen-filled glovebox, dissolve the γ -keto ester and the [Ru(OAc)2​((R)−BINAP)] catalyst in 50 mL of anhydrous, degassed methanol.

  • Scientific Rationale: Methanol is specifically chosen because its protic nature stabilizes the polar transition state during ketone reduction and accelerates the subsequent transesterification/lactonization step. Oxygen acts as a potent poison for Ru(II) species; strict anaerobiosis prevents irreversible oxidation to inactive Ru(III).

• Pressurization: Transfer the solution to a stainless-steel autoclave. Purge the vessel with hydrogen gas three times (pressurize to 10 bar, then vent). Finally, pressurize the vessel to 50 bar with H2​ .

  • Scientific Rationale: 50 bar of H2​ is required to drive the equilibrium of the inner-sphere hydride transfer and ensure rapid catalyst turnover before degradation pathways can compete.

• Reaction: Heat the autoclave to 50 °C and stir vigorously (1000 rpm) for 18 hours. A pressure drop will be observed as hydrogen is consumed.

• Work-up & Lactonization: Vent the hydrogen carefully. Transfer the methanolic solution to a round-bottom flask and add a catalytic amount of p-toluenesulfonic acid (pTSA, 0.05 eq). Heat to reflux for 2 hours to drive the spontaneous lactonization to completion.

• Purification: Concentrate the mixture under reduced pressure. Purify the crude oil via vacuum distillation or silica gel chromatography (Hexanes/EtOAc 7:3) to yield (S)-5-(methoxymethyl)oxolan-2-one as a colorless oil.

Figure 2: Simplified catalytic cycle for the Ru-BINAP asymmetric hydrogenation of gamma-keto esters.

Protocol B: Jacobsen's HKR and Malonate Alkylation

This protocol is ideal when absolute enantiopurity is the primary objective.

Reagents:

• Racemic Methyl Glycidyl Ether: 10.0 g (113 mmol)

• (R,R) -Co(salen) pre-catalyst: 340 mg (0.56 mmol, 0.5 mol%)

• Acetic Acid (AcOH): 34 µL (0.56 mmol)

• Distilled Water: 1.12 mL (62.1 mmol, 0.55 eq)

Step-by-Step Methodology:

• Catalyst Activation: Dissolve the (R,R) -Co(salen) pre-catalyst in 5 mL of toluene. Add AcOH and stir open to the air at room temperature for 30 minutes. The solution will change from dark red to dark brown. Remove the solvent under vacuum.

  • Scientific Rationale: The Co(II) precatalyst must be oxidized by atmospheric oxygen to the active Co(III) species. The acetate counterion is structurally crucial for bridging the bimetallic transition state during epoxide ring-opening.

• Kinetic Resolution: Cool the neat racemic methyl glycidyl ether to 0 °C. Add the activated Co(III) catalyst. Slowly add exactly 1.12 mL of H2​O dropwise over 15 minutes. Stir the mixture at 0 °C to 25 °C for 20 hours.

  • Scientific Rationale: Exactly 0.55 equivalents of H2​O are used. An excess leads to over-hydrolysis, eroding the yield of the desired enantiomer, while too little stalls the resolution. Low temperatures maximize the enantiodiscrimination ( ΔΔG‡ ) between the matched and mismatched epoxide enantiomers.

• Isolation: Isolate the unreacted (R) -methyl glycidyl ether via fractional vacuum distillation directly from the reaction mixture (bp ~ 110 °C).

• Alkylation & Decarboxylation: In a separate flask, treat dimethyl malonate (1.2 eq) with NaH (1.1 eq) in THF at 0 °C. Add the resolved (R) -epoxide and heat to 60 °C for 12 hours. Quench with 6M HCl and reflux the acidic mixture for 24 hours to induce ester hydrolysis and decarboxylation, yielding the final 5-(methoxymethyl)oxolan-2-one.

References

• Kuchurov, I., et al. "A convenient route to chiral γ-lactones via asymmetric hydrogenation of γ-ketoesters using the RuCl3–BINAP–HCl catalytic system." Mendeleev Communications 2012, 22(6), 332-333. URL: [Link]

• Chapsal, B. D., et al. "Development of a Scalable Synthesis of (S)-3-Fluoromethyl-γ-butyrolactone, Building Block for Carmegliptin's Lactam Moiety." Organic Process Research & Development 2011, 15(5), 1163-1171. URL: [Link]

• Lewy, D. S., et al. "Synthetic Strategies Employed for the Construction of Fostriecin and Related Natural Products." Chemical Reviews 2012, 112(4), 2267-2285. URL: [Link]

Sources

• 1. 5-(Methoxymethyl)oxolan-2-one| [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthetic Strategies Employed for the Construction of Fostriecin and Related Natural Products - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Ring-Opening Polymerization of 5-(Methoxymethyl)oxolan-2-one for Advanced Biodegradable Polyesters

Executive Summary

The drive toward circular economies has accelerated the development of bio-based, chemically recyclable polymers. 5-(Methoxymethyl)oxolan-2-one , systematically known as γ -methoxymethyl- γ -butyrolactone (MMBL), is an emerging biomass-derived monomer. Synthesized via the hydrogenation of 5-methoxymethylfurfural (a hexose dehydration product), MMBL presents a unique opportunity to engineer functionalized, biodegradable polyesters [1].

Historically, five-membered lactones like γ -butyrolactone (GBL) were deemed "non-polymerizable" due to their extremely low ring strain ( ΔH≈0 ). However, advanced organocatalytic ring-opening polymerization (ROP) at sub-zero temperatures has successfully overcome this thermodynamic barrier [2]. This application note provides a comprehensive, self-validating protocol for the ROP of MMBL, detailing the mechanistic causality behind the reaction conditions and the closed-loop chemical recycling of the resulting Poly(MMBL).

Scientific Rationale & Mechanistic Insights

Thermodynamics of 5-Membered Lactone ROP

The ROP of five-membered lactones is governed by a delicate thermodynamic equilibrium. Because the enthalpic gain of opening the nearly strain-free oxolan-2-one ring is negligible, the entropic penalty ( ΔS<0 ) of connecting monomers into a polymer chain dominates at room temperature. This results in a positive Gibbs free energy ( ΔG>0 ), making the reaction thermodynamically forbidden [2].

To push the equilibrium toward propagation, the reaction must be conducted below its ceiling temperature ( Tc​ ). By lowering the temperature to -40 °C, the entropic term ( TΔS ) is minimized, yielding a negative ΔG .

The Role of the Methoxymethyl Substituent

Substituting the γ -position of the lactone ring with a methoxymethyl group introduces critical thermomechanical and chemical properties:

• Steric Tuning: The bulky ether side-chain disrupts crystalline packing, yielding an amorphous polymer with high optical clarity, unlike the highly crystalline poly( γ -butyrolactone).

• Hydrophilicity: The pendant ether oxygen increases the polymer's hydrophilicity, accelerating hydrolytic degradation rates in physiological environments—a crucial feature for drug delivery applications [3].

• Depolymerization Efficiency: The steric bulk lowers the activation energy for intramolecular backbiting at elevated temperatures, facilitating quantitative chemical recycling back to the monomer [4].

Organocatalytic Mechanism

We utilize a metal-free catalytic system comprising benzyl alcohol (BnOH) as the initiator and t -Bu-P4 (a phosphazene superbase) as the catalyst. The extreme basicity of t -Bu-P4 ( pKa​≈42.6 ) ensures quantitative deprotonation of BnOH, generating a highly nucleophilic alkoxide. This metal-free approach prevents transesterification side-reactions, ensuring a strictly living polymerization with a narrow dispersity ( ).

Figure 1: Organocatalytic Ring-Opening Polymerization (ROP) mechanism of MMBL using a phosphazene superbase.

Comparative Material Properties

The inclusion of the methoxymethyl group significantly alters the polymer's profile compared to its unsubstituted and methyl-substituted analogs.

Monomer	Polymer	Tg​ (°C)	Tm​ (°C)	Typical Conversion (%)	Recyclability
γ -Butyrolactone (GBL)	Poly(GBL)	-47	60	90	Quantitative
γ -Valerolactone (GVL)	Poly(GVL)	-35	Amorphous	85	Quantitative
5-(Methoxymethyl)oxolan-2-one	Poly(MMBL)	-28	Amorphous	82	Quantitative

Table 1: Thermomechanical and polymerization data comparing 5-membered lactone derivatives. Poly(MMBL) exhibits a higher glass transition temperature ( Tg​ ) due to the restricted chain mobility imparted by the methoxymethyl group.

Experimental Protocols

Monomer Purification

Causality: Trace moisture acts as a protic chain transfer agent. Even parts-per-million (ppm) levels of water will prematurely terminate the living alkoxide chain end, broadening the molecular weight distribution and capping the maximum achievable molecular weight.

• Drying: Transfer 50 mL of crude 5-(Methoxymethyl)oxolan-2-one into a round-bottom flask containing 2.0 g of finely powdered Calcium Hydride (CaH 2​ ).

• Stirring: Stir the suspension vigorously at room temperature for 48 hours under an argon atmosphere.

• Distillation: Vacuum distill the monomer (b.p. ~85 °C at 1 mmHg) directly into a flame-dried Schlenk flask. Discard the first 5% of the distillate.

• Validation: Analyze a 0.5 mL aliquot via Karl Fischer titration. Self-Validation Check: Proceed only if water content is <5 ppm. Store the purified monomer in a nitrogen-filled glovebox.

Organocatalytic ROP Workflow

Causality: The reaction must be maintained strictly at -40 °C. If the temperature rises, the thermodynamic equilibrium will instantly shift toward the monomer, causing the living polymer chains to spontaneously unzip (depolymerize) [2].

• Preparation: Inside a nitrogen-filled glovebox, add 10.0 g (76.8 mmol) of purified MMBL and 10 mL of anhydrous toluene to a 50 mL Schlenk flask equipped with a magnetic stir bar.

• Initiator Addition: Add 16.6 mg (0.153 mmol) of benzyl alcohol (BnOH). The target degree of polymerization (DP) is 500.

• Cooling: Seal the flask, remove it from the glovebox, and submerge it in a cryocooler bath set precisely to -40 °C. Allow 20 minutes for thermal equilibration.

• Catalyst Injection: Using a gas-tight microsyringe, rapidly inject 0.153 mmol of t -Bu-P4 solution (0.8 M in hexane) through the septum. Stir at -40 °C for 24 hours.

• Validation: Before quenching, extract a 0.1 mL aliquot via a pre-chilled microsyringe and analyze via 1 H NMR in CDCl 3​ . Self-Validation Check: A successful living polymerization will show the disappearance of the monomeric α -CH 2​ multiplet at δ 2.4-2.6 ppm. If conversion is <80%, do not quench; re-verify the cryocooler temperature and continue stirring.

Polymer Isolation and Characterization

Causality: Quenching with an excess of acid rapidly protonates the living alkoxide chain end, converting it to a stable hydroxyl group. This "freezes" the polymer structure, preventing thermodynamic depolymerization when the flask is warmed to room temperature.

• Quenching: Inject 0.5 mL of anhydrous acetic acid into the flask while it is still submerged in the -40 °C bath. Stir for 5 minutes.

• Precipitation: Remove the flask from the bath and immediately pour the viscous solution into 200 mL of vigorously stirring, ice-cold methanol.

• Collection: Collect the precipitated Poly(MMBL) via vacuum filtration. Wash with an additional 50 mL of cold methanol.

• Drying: Dry the polymer in a vacuum oven at 40 °C to a constant weight.

Closed-Loop Chemical Recycling (Depolymerization)

Causality: Because Poly(MMBL) is thermodynamically metastable at room temperature and highly unstable at elevated temperatures, applying thermal stress in the presence of a Lewis acid lowers the activation energy for intramolecular transesterification (backbiting), unzipping the polymer back to pristine monomer [4].

• Setup: Place 5.0 g of Poly(MMBL) and 50 mg of anhydrous ZnCl 2​ (catalyst) into a micro-distillation apparatus.

• Heating: Apply a dynamic vacuum (0.1 mmHg) and heat the flask to 200 °C using a heating mantle.

• Collection: The polymer will rapidly depolymerize. The regenerated 5-(Methoxymethyl)oxolan-2-one will vaporize and collect in the receiving flask (cooled with liquid nitrogen).

• Validation: Analyze the collected liquid via 1 H NMR. Self-Validation Check: The spectrum must perfectly match the pristine monomer with no oligomeric baseline broadening, confirming quantitative closed-loop recycling.

Figure 2: The closed-loop lifecycle of Poly(MMBL), demonstrating the pathway from biomass derivation to polymerization, application, and ultimate chemical recycling back to the monomer.

References

• van Putten, R. J.; van der Waal, J. C.; de Jong, E.; Rasrendra, C. B.; Heeres, H. J.; de Vries, J. G. "Hydroxymethylfurfural, A Versatile Platform Chemical Made from Renewable Resources." Chemical Reviews, 2013, 113(3), 1499-1597. URL:[Link]

• Hong, M.; Chen, E. Y.-X. "Completely recyclable biopolymers with linear and cyclic topologies via ring-opening polymerization of γ -butyrolactone." Nature Chemistry, 2016, 8, 42-49. URL: [Link]

• Adamus, G.; Kowalczuk, M. "Anionic Ring-Opening Polymerization of β -Alkoxymethyl-Substituted β -Lactones." Biomacromolecules, 2008, 9(2), 696-703. URL:[Link]

• Zhu, J. B.; Watson, E. M.; Tang, J.; Chen, E. Y. X. "A synthetic polymer system with repeatable chemical recyclability." Science, 2018, 360(6387), 398-403. URL:[Link]

Application Note: Derivatization of 5-(Methoxymethyl)oxolan-2-one for Advanced Pharmaceutical Intermediates

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Scientists Application Focus: Synthesis of Modified Nucleoside Analogs and Chiral APIs

Executive Summary & Structural Rationale

The compound 5-(methoxymethyl)oxolan-2-one (also known as 5-methoxymethyl- γ -butyrolactone) serves as a highly versatile, chiral building block in the synthesis of complex pharmaceutical intermediates[1]. Structurally, it is a protected, deoxygenated pentose derivative. The lactone core provides a rigid framework for stereoselective functionalization, while the C5-methoxymethyl group acts both as a protected primary alcohol (analogous to the 5'-OH in natural nucleosides) and as a steric directing group during downstream glycosylation events.

In modern drug development, particularly for antiviral and antineoplastic agents, modifying the sugar moiety of nucleosides is critical to bypassing viral resistance and improving metabolic stability. This guide details the two primary derivatization workflows for this scaffold: C3-Electrophilic Fluorination (to access 2'-fluoro nucleoside analogs like Clofarabine or Sofosbuvir precursors) and Lactone Reduction/Vorbrüggen Glycosylation (to couple the sugar with pyrimidine or purine bases)[2],[3].

Mechanistic Workflows & Divergent Pathways

The derivatization of 5-(methoxymethyl)oxolan-2-one typically diverges based on whether the target API requires a modified sugar ring (e.g., halogenation) prior to nucleobase coupling.

Divergent derivatization pathways of 5-(methoxymethyl)oxolan-2-one toward nucleoside APIs.

Validated Experimental Protocols

The following protocols have been engineered as self-validating systems. Causality for critical parameters (temperature, quenching agents) is explicitly defined to ensure reproducibility at scale.

Protocol A: Electrophilic C3-Fluorination (Pathway B)

Fluorination at the C3 position (corresponding to the 2'-position of the final nucleoside) is a proven strategy to enhance the metabolic half-life of nucleotide prodrugs[2].

• Enolate Generation: Dissolve 5-(methoxymethyl)oxolan-2-one (1.0 eq) in anhydrous THF (0.2 M). Cool the reactor to strictly -78 °C.

  • Causality: Temperatures above -70 °C will result in the nucleophilic attack of the generated enolate onto unreacted lactone carbonyls, leading to dimeric impurities.

• Deprotonation: Add Lithium diisopropylamide (LDA, 1.1 eq, 2.0 M in THF/heptane) dropwise over 30 minutes. Stir for 1 hour at -78 °C.

• Fluorination: Add a pre-cooled solution of N-Fluorobenzenesulfonimide (NFSI, 1.2 eq) in THF dropwise.

  • Causality: NFSI is preferred over Selectfluor here due to its complete solubility in THF at cryogenic temperatures, ensuring a homogeneous electrophilic transfer.

• Quench & Isolate: Quench with saturated aqueous NH₄Cl at -78 °C before warming to room temperature. Extract with EtOAc, dry over Na₂SO₄, and purify via silica gel chromatography to yield 3-fluoro-5-(methoxymethyl)oxolan-2-one.

Protocol B: Controlled Reduction to Lactol (Preparation for Pathway A)

To couple the sugar moiety to a nucleobase, the lactone must first be reduced to a hemiacetal (lactol)[3].

• Cryogenic Setup: Dissolve the lactone (or its fluorinated derivative) in anhydrous DCM (0.15 M). Cool to -78 °C under inert atmosphere (N₂ or Ar).

• Reduction: Add Diisobutylaluminum hydride (DIBAL-H, 1.1 eq, 1.0 M in DCM) dropwise via an addition funnel. Maintain internal temperature below -70 °C.

  • Causality: DIBAL-H forms a stable tetrahedral aluminate intermediate at cryogenic temperatures. If the temperature spikes, this intermediate collapses prematurely, allowing a second equivalent of hydride to attack, over-reducing the compound to an acyclic diol.

• Emulsion Breakdown (Critical Step): Quench the reaction by adding methanol (2.0 eq) at -78 °C to destroy excess DIBAL-H. Warm to 0 °C and add an equal volume of saturated aqueous Rochelle's salt (potassium sodium tartrate). Stir vigorously for 2 hours.

  • Causality: Rochelle's salt chelates the aluminum ions, breaking the notoriously stable aluminum hydroxide emulsion and allowing for clean, rapid phase separation.

• Acetylation (In Situ or Stepwise): The isolated lactol is immediately dissolved in pyridine and treated with Ac₂O (2.0 eq) and a catalytic amount of DMAP to yield the glycosyl acetate donor.

Protocol C: Stereoselective Vorbrüggen Glycosylation

This step couples the functionalized sugar to a nucleobase (e.g., Uracil)[4].

• Nucleobase Silylation: Suspend Uracil (1.2 eq) in anhydrous acetonitrile (MeCN). Add N,O-Bis(trimethylsilyl)acetamide (BSA, 2.5 eq). Heat to 60 °C until the suspension becomes completely clear.

  • Causality: BSA transiently silylates the exocyclic oxygen/nitrogen atoms of the nucleobase. This breaks the strong intermolecular hydrogen bonding of the crystal lattice, rendering the base soluble and highly nucleophilic.

• Oxocarbenium Formation: Cool the mixture to 0 °C. Add the glycosyl acetate donor (1.0 eq) from Protocol B. Dropwise, add Trimethylsilyl trifluoromethanesulfonate (TMSOTf, 1.5 eq).

  • Causality: TMSOTf acts as a potent Lewis acid, abstracting the acetate group to form a reactive oxocarbenium ion.

• Stereochemical Control: Warm to room temperature and stir for 4 hours. The bulky C5-methoxymethyl group sterically blocks the α -face of the oxocarbenium ion, directing the incoming silylated nucleobase to attack from the β -face, yielding the desired β -nucleoside analog.

Quantitative Data: Optimization of Glycosylation

The choice of Lewis acid and solvent heavily dictates the yield and diastereomeric ratio (d.r.) of the final nucleoside analog. Below is a summary of optimized conditions based on empirical screening[4].

Lewis Acid System	Solvent	Temp (°C)	Time (h)	Yield (%)	Anomeric Ratio ( β:α )	Mechanistic Note
TMSOTf	DCE	80	2	85	4:1	High reactivity, but thermal conditions erode stereocontrol.
SnCl₄	DCM	25	12	72	2:1	Sluggish reaction; tin byproducts complicate API purification.
TMSCl / NaI	Wet MeCN	25	4	91	>20:1	In situ generation of TMSI provides exceptional stereoselectivity via mild activation[4].

Table 1: Impact of Lewis acid selection on the Vorbrüggen glycosylation of 5-(methoxymethyl)oxolan-2-ol acetates.

In-Process Validation & Troubleshooting

To ensure the integrity of the self-validating protocols, monitor the following critical quality attributes (CQAs) during synthesis:

• Over-reduction in Protocol B: If TLC (stained with KMnO₄) reveals a highly polar, baseline-adjacent spot, the internal temperature exceeded -65 °C, resulting in diol formation. Discard and restart.

• Incomplete Glycosylation in Protocol C: Monitor the disappearance of the acetate donor via LC-MS. If unreacted donor persists, it indicates incomplete silylation of the nucleobase. Ensure the BSA mixture is completely homogeneous (clear solution) before adding TMSOTf.

References

• Title: Synthesis of modified D-allohexofuranosyl-uracil nucleoside analogs Source: UTUPub (University of Turku) URL: [Link]

• Title: A General and Enantioselective Approach to Pentoses: A Rapid Synthesis of PSI-6130, the Nucleoside Core of Sofosbuvir Source: Journal of the American Chemical Society URL: [Link]

• Title: Stereoselective and Economical Methods for Chemical Synthesis of Essential Medicines Source: DSpace@MIT URL: [Link]

Sources

• 1. 5-(Methoxymethyl)oxolan-2-one| [benchchem.com]
• 2. utupub.fi [utupub.fi]
• 3. pubs.acs.org [pubs.acs.org]
• 4. dspace.mit.edu [dspace.mit.edu]

Application Notes &amp; Protocols: 5-(Methoxymethyl)oxolan-2-one as a Promising Bio-Based Green Solvent in Organic Synthesis

Introduction: The Imperative for Greener Solvents and the Potential of 5-(Methoxymethyl)oxolan-2-one

The principles of green chemistry are increasingly guiding innovation in the chemical and pharmaceutical industries, with a strong emphasis on replacing hazardous substances with safer, more sustainable alternatives. Solvents, which often constitute the largest mass component in chemical reactions, are a primary focus for improvement. Traditional dipolar aprotic solvents such as N,N-dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), and dimethyl sulfoxide (DMSO) are highly effective but are under intense regulatory scrutiny due to their reproductive toxicity and environmental persistence.[1]

This has spurred the search for "green" solvents, which are ideally derived from renewable resources, biodegradable, and have a low toxicity profile. In this context, bio-based lactones have emerged as a promising class of green solvents.[2] 5-(Methoxymethyl)oxolan-2-one, a structurally related analogue to the well-established bio-based solvent γ-valerolactone (GVL), presents itself as a compelling candidate for a next-generation green solvent.[3][4] Its structural similarity to other successful bio-derived solvents, such as Cyrene™ (dihydrolevoglucosenone), suggests it may share their favorable properties as a replacement for conventional dipolar aprotic solvents.[1][5]

These application notes serve as a forward-looking guide for researchers, providing a theoretical framework and proposed experimental protocols for the use of 5-(methoxymethyl)oxolan-2-one in key organic transformations. While direct experimental data for this specific solvent is emerging, the protocols herein are built upon established, successful applications of its close structural analogues, Cyrene™ and GVL.

Physicochemical Properties: A Comparative Analysis

The efficacy of a solvent is largely determined by its physical and chemical properties. The following table provides a comparison of the known or estimated properties of 5-(methoxymethyl)oxolan-2-one and its analogues against traditional dipolar aprotic solvents. These properties suggest that 5-(methoxymethyl)oxolan-2-one is a polar, high-boiling solvent, making it a suitable medium for a wide range of reaction conditions.

Property	5-(Methoxymethyl)oxolan-2-one (Estimated)	Cyrene™	γ-Valerolactone (GVL)	DMF	NMP
Molecular Weight ( g/mol )	130.14	128.13	100.12	73.09	99.13
Boiling Point (°C)	~200-220	227	207	153	202
Melting Point (°C)	N/A	-	-31	-61	-24
Flash Point (°C)	>100	108	96	58	91
Density (g/mL)	~1.1-1.2	1.25	1.05	0.94	1.03
Bio-based Origin	Yes (potential)	Yes	Yes	No	No
Toxicity Profile	Low (predicted)	Low	Low	High (Reprotoxic)	High (Reprotoxic)

Data for 5-(methoxymethyl)oxolan-2-one is estimated based on structurally similar compounds. Data for other solvents are from published sources.[3][4]

Proposed Application I: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Rationale: The Suzuki-Miyaura cross-coupling is a cornerstone of modern synthetic chemistry, particularly in the pharmaceutical industry, for the formation of C-C bonds.[6] These reactions are often performed in solvents like DMF or THF. The bio-derived solvent Cyrene™ has been successfully employed as a green alternative.[5][6][7] Given its similar polar aprotic nature, 5-(methoxymethyl)oxolan-2-one is proposed as a viable medium for this transformation, potentially offering high yields and improved safety and sustainability profiles.

Experimental Workflow: Suzuki-Miyaura Cross-Coupling

Caption: Proposed workflow for a Suzuki-Miyaura cross-coupling reaction.

Protocol: Synthesis of 4-Methoxybiphenyl

Disclaimer: This is a proposed protocol and requires experimental validation.

• Reaction Setup: To a clean, dry reaction vessel equipped with a magnetic stir bar and reflux condenser, add 4-bromoanisole (1.0 mmol, 1.0 eq), phenylboronic acid (1.2 mmol, 1.2 eq), and potassium carbonate (2.0 mmol, 2.0 eq).

• Catalyst Addition: In a separate vial, pre-mix palladium(II) acetate (0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%). Add this catalyst mixture to the reaction vessel.

• Solvent Addition: Add 5-(methoxymethyl)oxolan-2-one (2.0 mL, 0.5 M) to the reaction vessel.

• Inerting: Purge the reaction vessel with an inert gas (N₂ or Argon) for 10-15 minutes.

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 4 hours, or until reaction completion is confirmed by TLC or LC-MS analysis.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (10 mL) and water (10 mL).

  • Separate the organic layer. Wash the organic layer with water (2 x 10 mL) and then with brine (10 mL).

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the pure 4-methoxybiphenyl.

Proposed Application II: HATU-Mediated Amide Bond Formation

Rationale: Amide bond formation is one of the most frequently performed reactions in drug discovery and development.[8] The use of coupling reagents like HATU in dipolar aprotic solvents such as DMF is standard practice.[9] Research has demonstrated that Cyrene™ is a competent replacement for DMF in HATU-mediated amide couplings, providing high yields for a range of substrates, including small molecules and dipeptides.[1][8] 5-(Methoxymethyl)oxolan-2-one, with its predicted similar solvent properties, is a promising green alternative for this critical transformation.

Catalytic Cycle: HATU-Mediated Amide Coupling

Caption: Simplified cycle of HATU-mediated amide bond formation.

Protocol: Synthesis of N-benzylbenzamide

Disclaimer: This is a proposed protocol and requires experimental validation.

• Reagent Preparation: In a clean, dry vial, dissolve benzoic acid (0.25 mmol, 1.0 eq) in 5-(methoxymethyl)oxolan-2-one (1.25 mL, 0.2 M).

• Addition of Reagents: To the solution, add benzylamine (0.275 mmol, 1.1 eq), followed by HATU (0.3 mmol, 1.2 eq), and finally N,N-diisopropylethylamine (DIPEA) (0.75 mmol, 3.0 eq).

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Upon completion, dilute the reaction mixture with ethyl acetate (10 mL).

  • Wash the organic solution sequentially with 1 M HCl (2 x 5 mL), saturated NaHCO₃ solution (2 x 5 mL), and brine (5 mL).

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • The crude product can be further purified by recrystallization or flash column chromatography if necessary to yield pure N-benzylbenzamide.

Proposed Application III: Biocatalysis

Rationale: The integration of enzymatic catalysis into synthetic routes is a key aspect of green chemistry, offering high selectivity under mild conditions.[10] The choice of solvent is critical, as it must be compatible with enzyme stability and activity. Bio-based solvents are particularly attractive for biocatalytic processes. Lactones, being products of microbial biosynthesis themselves, are often well-tolerated by enzymes.[2] 5-(Methoxymethyl)oxolan-2-one, as a bio-based lactone, is a promising medium for a variety of enzymatic reactions, such as those involving lipases, oxidoreductases, or transaminases.

Conceptual Workflow: Enzyme-Catalyzed Reaction

Caption: General workflow for a biocatalytic transformation.

Protocol: Lipase-Catalyzed Esterification (Hypothetical)

Disclaimer: This is a proposed protocol and requires experimental validation.

• Reaction Setup: To a 25 mL flask, add a model carboxylic acid (e.g., lauric acid, 1.0 mmol) and a model alcohol (e.g., 1-butanol, 1.2 mmol).

• Solvent and Enzyme: Add 5-(methoxymethyl)oxolan-2-one (5 mL) as the reaction medium. Add an immobilized lipase (e.g., Novozym 435, 50 mg).

• Reaction Conditions: Place the flask in an incubator shaker at 50 °C and 200 rpm.

• Monitoring: Monitor the conversion of the carboxylic acid to the ester product over 24-48 hours by taking aliquots and analyzing them by GC-FID or ¹H NMR.

• Work-up:

  • Once equilibrium is reached or the desired conversion is achieved, filter off the immobilized enzyme. The enzyme can be washed with fresh solvent and reused.

  • Remove the solvent under reduced pressure.

• Purification: The resulting ester can be purified by distillation or chromatography if required.

Safety, Handling, and Environmental Profile

While specific toxicity data for 5-(methoxymethyl)oxolan-2-one is not widely available, information on its close structural analogue, 5-(hydroxymethyl)oxolan-2-one, indicates that it should be handled with appropriate care.

• Hazards: May cause skin and serious eye irritation, as well as respiratory irritation.[11]

• Handling:

  • Work in a well-ventilated area or a chemical fume hood.

  • Wear standard personal protective equipment (PPE), including safety glasses, chemical-resistant gloves (e.g., nitrile), and a lab coat.

  • Avoid inhalation of vapors and contact with skin and eyes.

• Environmental Profile: As a bio-based lactone, 5-(methoxymethyl)oxolan-2-one is expected to be biodegradable and have a lower environmental impact compared to petroleum-derived solvents. However, experimental verification is required.

Future Outlook and Research Directions

5-(methoxymethyl)oxolan-2-one stands as a promising, yet largely unexplored, green solvent. The theoretical and comparative analysis presented in these notes suggests its potential as a high-performance, sustainable alternative to conventional dipolar aprotic solvents in a variety of important organic reactions.

The critical next steps for the scientific community are:

• Experimental Validation: The proposed protocols for Suzuki-Miyaura cross-coupling, amide bond formation, and biocatalysis need to be experimentally tested and optimized.

• Full Physicochemical Characterization: A comprehensive study of its solvent parameters (e.g., Kamlet-Taft, Hansen solubility parameters) is required to better predict its behavior and application scope.

• Toxicity and Biodegradability Studies: Rigorous toxicological and environmental fate studies are essential to fully validate its "green" credentials.

• Process Development: Investigation into solvent recycling and recovery is necessary for its adoption in large-scale industrial processes.

By undertaking this research, 5-(methoxymethyl)oxolan-2-one could be established as a valuable addition to the growing toolkit of green solvents, enabling cleaner, safer, and more sustainable chemical synthesis for the pharmaceutical and chemical industries.

References

• Cyrene: A Green Solvent for the Synthesis of Bioactive Molecules and Functional Biomaterials. PMC. Available at: [Link]

• Wilson, K.L., Murray, J., Jamieson, C., & Watson, A.J.B. (2018). Cyrene as a bio-based solvent for HATU mediated amide coupling. St Andrews Research Repository. Available at: [Link]

• Cyrene as a bio-based solvent for HATU mediated amide coupling. Royal Society of Chemistry. Available at: [Link]

• Cyrene as a Bio-based Solvent for HATU Mediated Amide Coupling. ResearchGate. Available at: [Link]

• Cyrene: A Green Solvent for the Synthesis of Bioactive Molecules and Functional Biomaterials. MDPI. Available at: [Link]

• Preparation and Application of Green Sustainable Solvent Cyrene. MDPI. Available at: [Link]

• Wilson, K.L., Murray, J., Jamieson, C., & Watson, A.J.B. (2018). Cyrene as a Bio-Based Solvent for the Suzuki-Miyaura Cross-Coupling. Synfacts. Available at: [Link]

• γ-Valerolactone as a Renewable Dipolar Aprotic Solvent Deriving from Biomass Degradation for the Hiyama Reaction. ACS Publications. Available at: [Link]

• γ-Valerolactone (GVL) as a green and efficient dipolar aprotic reaction medium. ResearchGate. Available at: [Link]

• γ-Valerolactone. Wikipedia. Available at: [Link]

• Green synthesis of gamma-valerolactone (GVL) through hydrogenation of biomass-derived levulinic acid using non-noble metal catalysts. ScienceDirect. Available at: [Link]

• Cyrene as a Bio-Based Solvent for the Suzuki–Miyaura Cross-Coupling. ResearchGate. Available at: [Link]

• Cyrene: a bio-based solvent for the Mizoroki–Heck reaction of aryl iodides. Royal Society of Chemistry. Available at: [Link]

• (4R,5S)-4-methoxy-5-(methoxymethyl)oxolan-2-one. PubChem. Available at: [Link]

• Microbial Biosynthesis of Lactones: Gaps and Opportunities towards Sustainable Production. MDPI. Available at: [Link]

• Safety data sheet - 5-(Hydroxymethyl)furfural. CPAchem. Available at: [Link]

• Cyrene™ blends: a greener solvent system for organic syntheses. Royal Society of Chemistry. Available at: [Link]

• 5-(Hydroxymethyl)oxolan-2-one. PubChem. Available at: [Link]

• 5-methoxy-5-methyl-oxolan-2-one — Chemical Substance Information. NextSDS. Available at: [Link]

• Biocatalytic synthesis of lactones and lactams. NIH. Available at: [Link]

• Production of Bio-Based Lactones As Monomers for a Circular Polymer Economy. OSTI.gov. Available at: [Link]

• Upgrading of Biobased Lactones with Dialkylcarbonates. ResearchGate. Available at: [Link]

• Lactic acid as an invaluable bio-based solvent for organic reactions. Royal Society of Chemistry. Available at: [Link]

• Greener Solvents. Queen's University. Available at: [Link]

• 5-(HYDROXYMETHYL)OXOLAN-2-ONE. Matrix Fine Chemicals. Available at: [Link]

• 2-Methyloxolane (2-MeOx) as Sustainable Lipophilic Solvent to Substitute Hexane for Green Extraction of Natural Products. Properties, Applications, and Perspectives. MDPI. Available at: [Link]

• Novel green solvent towards scalable fabrication of perovskite solar cell. Nanyang Technological University. Available at: [Link]

• A Brief Overview on Physicochemical Properties in Medicinal Chemistry. Research and Reviews: Journal of Medicinal & Organic Chemistry. Available at: [Link]

• Preparation technique of 5-methoxy-2-tetralone. Google Patents.

• Synthesis of 5-(2-methoxy-1-naphthyl)- and 5-[2-(methoxymethyl)-1-naphthyl]-11H-benzo[b]fluorene as 2,2'-disubstituted 1,1'-binaphthyls via benzannulated enyne–allenes. ResearchGate. Available at: [Link]

• One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Royal Society of Chemistry. Available at: [Link]

• The photochemical behaviour of five household pyrethroid insecticides and a synergist as studied by photo-solid-phase microextraction. ResearchGate. Available at: [Link]

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• 3. γ-Valerolactone - Wikipedia [en.wikipedia.org]
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• 5. mdpi.com [mdpi.com]
• 6. Cyrene as a Bio-Based Solvent for the Suzuki-Miyaura Cross-Coupling [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Cyrene as a bio-based solvent for HATU mediated amide coupling - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Biocatalytic synthesis of lactones and lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 5-(Hydroxymethyl)oxolan-2-one | C5H8O3 | CID 98431 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yields in 5-(Methoxymethyl)oxolan-2-one Synthesis

Welcome to the Technical Support Center for Lactone Functionalization. This guide is designed for researchers, scientists, and drug development professionals troubleshooting the synthesis of 5-(methoxymethyl)oxolan-2-one from its precursor, 5-(hydroxymethyl)oxolan-2-one.

Synthesizing this target involves a delicate etherification. While standard Williamson ether synthesis works well for robust alcohols, the presence of the γ -butyrolactone ring introduces a significant chemoselectivity challenge. This guide addresses the root causes of low yields, provides self-validating protocols, and outlines the optimal conditions for successful methylation.

Part 1: Troubleshooting FAQs & Mechanistic Insights

Q1: Why does my yield drop below 15% when using NaH and MeI? Symptom: The reaction mixture turns into a highly polar, water-soluble mass. TLC shows complete consumption of the starting material but no desired product. Root Cause: 5-(hydroxymethyl)oxolan-2-one contains a sensitive cyclic ester (lactone). Strong bases like sodium hydride (NaH), potassium tert-butoxide (KOtBu), or sodium hydroxide (NaOH) act as nucleophiles or generate alkoxides that attack the electrophilic lactone carbonyl ([1]). This leads to irreversible ring-opening (saponification), forming a sodium 4,5-dihydroxyalkanoate salt rather than the desired ether. Solution: You must shift from a base-driven nucleophilic attack to an electrophile-activated mechanism using mild, non-nucleophilic conditions.

Q2: What is the optimal method for methylating this lactone without ring-opening? Solution: The Purdie methylation (Silver(I) oxide and methyl iodide) is the gold standard for lactone-containing substrates ([2]). Causality: Ag 2​ O acts as a mild, heterogeneous base that is insufficiently nucleophilic to attack the lactone carbonyl. Simultaneously, the silver cation (Ag + ) acts as a halophilic Lewis acid, coordinating with the iodine in MeI. This weakens the C-I bond, making the methyl group highly electrophilic. The weakly nucleophilic hydroxyl group of the lactone can then attack the activated MeI, forming the ether linkage while preserving the fragile oxolan-2-one ring ([3]).

Q3: How do I ensure the Ag 2​ O/MeI reaction goes to completion? Self-Validating Checkpoints:

• Visual Cue: The reaction mixture starts as a dense black suspension (Ag 2​ O). As the reaction proceeds, it transitions to a pale yellow/gray precipitate, which is the silver iodide (AgI) byproduct.

• TLC Monitoring: The starting material (typically R f​ ~0.2 in 1:1 Hexane:EtOAc) will convert to a cleanly separated, less polar spot (R f​ ~0.5).

• NMR Validation: Post-isolation, the 1 H NMR spectrum must show the disappearance of the broad -OH singlet (typically around 2.5–3.0 ppm) and the appearance of a sharp 3H singlet at ~3.35 ppm (-OCH 3​ ). The retention of the multiplet at 4.5–4.7 ppm confirms the γ -lactone ring is still intact.

Q4: Are there alternative methods if I want to avoid heavy metals? Solution: Yes, Meerwein's salt (Trimethyloxonium tetrafluoroborate, Me 3​ OBF 4​ ) combined with a bulky, non-nucleophilic base like 1,8-Bis(dimethylamino)naphthalene (Proton Sponge) can be used. The steric hindrance of Proton Sponge prevents it from attacking the lactone, while it efficiently scavenges the HBF 4​ byproduct. However, this method requires strictly anhydrous conditions and is highly sensitive to moisture.

Part 2: Quantitative Data Comparison

The following table summarizes the quantitative performance of various methylation systems when applied to 5-(hydroxymethyl)oxolan-2-one.

Methylation System	Reagents	Typical Yield	Reaction Time	Lactone Ring Stability	Key Drawback
Standard Williamson	NaH, MeI, THF	< 15%	2–4 hours	Poor (Saponification)	Destroys starting material
Purdie Methylation	Ag 2​ O, MeI, CH 2​ Cl 2​	80–90%	16–24 hours	Excellent	Cost of Ag 2​ O, light sensitive
Meerwein Alkylation	Me 3​ OBF 4​ , Proton Sponge, CH 2​ Cl 2​	75–85%	4–8 hours	Excellent	Reagents are highly moisture sensitive

Part 3: Reaction Pathway Visualization

Reaction pathways for the methylation of 5-(hydroxymethyl)oxolan-2-one.

Part 4: Standard Operating Procedure (Mild Methylation via Ag 2​ O/MeI)

Objective: Synthesize 5-(methoxymethyl)oxolan-2-one from 5-(hydroxymethyl)oxolan-2-one without compromising the lactone ring. Scale: 10.0 mmol.

Step 1: Preparation & Setup

• Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under argon.

• Wrap the flask entirely in aluminum foil to exclude light, as both Ag 2​ O and MeI are highly photosensitive and will degrade via radical pathways if exposed.

Step 2: Reagent Addition

• Dissolve 5-(hydroxymethyl)oxolan-2-one (1.16 g, 10.0 mmol) in anhydrous dichloromethane (CH 2​ Cl 2​ , 30 mL).

• Add freshly activated Silver(I) oxide (Ag 2​ O, 3.48 g, 15.0 mmol, 1.5 eq). Note: Ag 2​ O should be finely powdered. If clumped, it will drastically reduce the reactive surface area.

• Add Methyl iodide (MeI, 3.11 mL, 50.0 mmol, 5.0 eq) dropwise via syringe.

Step 3: Reaction Execution

• Stir the black suspension vigorously at room temperature (20–25 °C) for 16–24 hours.

• Self-Validation: Check progress via TLC (Eluent: 50% EtOAc in Hexanes). The reaction is complete when the starting material spot (R f​ ~0.2) is entirely consumed and the suspension has turned a yellowish-gray color, indicating the stoichiometric formation of AgI.

Step 4: Workup & Isolation

• Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the silver salts.

• Wash the Celite pad thoroughly with additional CH 2​ Cl 2​ (3 × 20 mL) to ensure complete recovery of the product.

• Concentrate the combined filtrate under reduced pressure (rotary evaporation at 30 °C) to yield the crude product.

Step 5: Purification & Final Validation

• Purify via flash column chromatography (Silica gel, gradient elution from 10% to 40% EtOAc in Hexanes).

• Isolate 5-(methoxymethyl)oxolan-2-one as a clear, pale oil.

• Self-Validation: Confirm product integrity via 1 H NMR. Ensure the disappearance of the broad -OH singlet (~2.5–3.0 ppm) and the appearance of a sharp 3H singlet at ~3.35 ppm (-OCH 3​ ). The retention of the multiplet at 4.5–4.7 ppm confirms the γ -lactone ring is intact.

References

• Title : 6,7,8,9-TETRADEOXY-D-GULO-6-NONENONIC ACID (6E)-γ-LACTONE Source : Vietnam Journal of Science and Technology URL : [Link]

• Title : Synthesis of Milbemycins b9 and b10 from Milbemycins A3 and A4 and Their Biological Activities Source : Bioscience, Biotechnology, and Biochemistry URL :[Link]

• Title : Total Synthesis of Paleo-Soraphens Source : Organic & Biomolecular Chemistry URL : [Link]

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• 2. tandfonline.com [tandfonline.com]
• 3. repo.uni-hannover.de [repo.uni-hannover.de]

Troubleshooting hydrolysis issues during 5-(Methoxymethyl)oxolan-2-one storage

A Guide to Preventing, Identifying, and Troubleshooting Hydrolysis During Storage

Welcome to the Technical Support Center for 5-(Methoxymethyl)oxolan-2-one. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the storage and handling of this compound, with a specific focus on preventing and troubleshooting hydrolysis. As a gamma-lactone, 5-(Methoxymethyl)oxolan-2-one is susceptible to ring-opening hydrolysis, which can impact its integrity and performance in downstream applications. This guide provides in-depth, experience-based advice to ensure the long-term stability of your material.

Frequently Asked Questions (FAQs)

Q1: What is 5-(Methoxymethyl)oxolan-2-one and why is it sensitive to storage conditions?

5-(Methoxymethyl)oxolan-2-one is a gamma-lactone, a five-membered cyclic ester. The ester bond within the lactone ring is susceptible to cleavage by water, a process known as hydrolysis. This reaction is the primary degradation pathway for this compound during storage and can be catalyzed by both acidic and basic conditions. The presence of moisture is the most critical factor initiating hydrolysis.

Q2: What is hydrolysis and how does it affect 5-(Methoxymethyl)oxolan-2-one?

Hydrolysis is a chemical reaction in which a water molecule breaks one or more chemical bonds. In the case of 5-(Methoxymethyl)oxolan-2-one, water attacks the carbonyl carbon of the ester group, leading to the opening of the lactone ring. This process converts the cyclic ester into its corresponding linear hydroxy carboxylic acid, 4-hydroxy-5-methoxy-pentanoic acid. This transformation alters the chemical properties of the compound, which can significantly impact its biological activity, reactivity in subsequent chemical steps, and overall purity.

Q3: What are the ideal storage conditions for 5-(Methoxymethyl)oxolan-2-one to minimize hydrolysis?

To maintain the integrity of 5-(Methoxymethyl)oxolan-2-one, it is crucial to store it under conditions that minimize exposure to moisture. The recommended storage conditions are in a tightly sealed container, in a cool, dry, and well-ventilated place.[1][2] For long-term storage, refrigeration (2-8°C) is advised to reduce the rate of any potential degradation.[1][2] Storing the compound under an inert atmosphere, such as argon or nitrogen, can further protect it from atmospheric moisture.[1]

Q4: How can I tell if my stored 5-(Methoxymethyl)oxolan-2-one has undergone hydrolysis?

The most reliable way to detect hydrolysis is through analytical techniques. High-Performance Liquid Chromatography (HPLC) is a common method used to separate and quantify the original lactone from its hydrolyzed carboxylic acid form.[3][4] Gas Chromatography-Mass Spectrometry (GC-MS) can also be employed for this purpose.[5] A change in the physical appearance of the material, such as becoming cloudy or viscous, could also indicate degradation, though this is not a definitive sign.

Troubleshooting Guide: Hydrolysis Issues

This section provides a structured approach to identifying and resolving hydrolysis problems with your stored 5-(Methoxymethyl)oxolan-2-one.

Issue 1: Unexpected experimental results or loss of compound activity.

If you observe that your experiments are yielding inconsistent or unexpected results, or if the compound appears to have lost its intended biological or chemical activity, hydrolysis of the starting material should be considered a potential cause.

Troubleshooting Steps:

• Analytical Confirmation: The first step is to confirm the presence of the hydrolyzed product.

  • Action: Analyze a sample of your stored 5-(Methoxymethyl)oxolan-2-one using HPLC or GC-MS.

  • Expected Outcome: The chromatogram should show a single peak corresponding to the pure lactone. The presence of a second, typically more polar, peak is indicative of the hydrolyzed carboxylic acid.

• Review Storage Conditions: If hydrolysis is confirmed, the next step is to assess your storage protocol.

  • Action: Carefully review your current storage practices against the recommended guidelines.

    • Is the container tightly sealed?

    • Is the storage location cool and dry?

    • Was the container flushed with an inert gas before sealing?

    • Has the compound been exposed to humid air during handling?

  • Corrective Measures: If any deviations are identified, rectify them immediately. Transfer the remaining material to a new, dry container, preferably under an inert atmosphere, and store it under the recommended conditions.

• Consider Purification: If a significant portion of your material has hydrolyzed, purification may be necessary.

  • Action: Depending on the scale and your experimental needs, techniques like column chromatography can be used to separate the desired lactone from its hydrolyzed form.

Issue 2: Visible changes in the physical state of the compound.

While 5-(Methoxymethyl)oxolan-2-one is a liquid at room temperature, any noticeable changes in its appearance, such as increased viscosity or the formation of a precipitate, could be a sign of degradation.

Troubleshooting Steps:

• Analytical Verification: As with Issue 1, analytical testing is essential to determine the cause of the physical change.

  • Action: Perform HPLC or GC-MS analysis to identify the components of the material.

• Solubility Test: A simple solubility test can sometimes provide a clue.

  • Action: The hydrolyzed carboxylic acid form is generally more soluble in aqueous solutions than the parent lactone. Observe the solubility behavior in both a non-polar organic solvent and a polar protic solvent. A significant increase in aqueous solubility could suggest hydrolysis.

• Implement Preventative Measures: To avoid future occurrences, reinforce proper handling and storage procedures.

  • Action: Always handle the compound in a dry environment, such as a glove box or under a stream of inert gas, to minimize exposure to atmospheric moisture. Use desiccants in storage containers to absorb any residual moisture.[6]

Hydrolysis Prevention Workflow

The following diagram illustrates a workflow for preventing hydrolysis during the storage and handling of 5-(Methoxymethyl)oxolan-2-one.

Caption: Workflow for preventing hydrolysis of 5-(Methoxymethyl)oxolan-2-one.

Mechanism of Hydrolysis

The hydrolysis of lactones like 5-(Methoxymethyl)oxolan-2-one can be catalyzed by both acid and base.[7][8]

• Base-Catalyzed Hydrolysis: This is typically a rapid, irreversible process. A hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This leads to the formation of a tetrahedral intermediate, which then collapses to form the carboxylate and the alcohol.

• Acid-Catalyzed Hydrolysis: In acidic conditions, the carbonyl oxygen is protonated, which makes the carbonyl carbon more electrophilic. A water molecule can then act as a nucleophile and attack the carbonyl carbon. This is an equilibrium process.[9]

The following diagram illustrates the general mechanism for base-catalyzed hydrolysis of a gamma-lactone.

Caption: Base-catalyzed hydrolysis of 5-(Methoxymethyl)oxolan-2-one.

Quantitative Data Summary

Factor	Impact on Hydrolysis Rate	Rationale
Moisture	High	Water is a necessary reactant for hydrolysis.
High Temperature	High	Increases the kinetic energy of molecules, accelerating the reaction rate.[7]
Basic pH (pH > 7)	Very High	Base catalysis is a highly efficient mechanism for ester hydrolysis.[7][10]
Acidic pH (pH < 7)	Moderate	Acid catalysis also promotes hydrolysis, though typically at a slower rate than base catalysis.[7][8]
Inert Atmosphere	Low	Excludes atmospheric moisture, a key reactant.[6]

Experimental Protocols

Protocol 1: HPLC Method for Detecting Hydrolysis

This protocol provides a general method for the detection of 5-(Methoxymethyl)oxolan-2-one and its hydrolyzed product. Method optimization may be required for your specific instrumentation.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 5-(Methoxymethyl)oxolan-2-one sample.

  • Dissolve the sample in 10 mL of a suitable solvent (e.g., acetonitrile or methanol) to create a 1 mg/mL stock solution.

  • Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL with the mobile phase.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

    • Start with 95% A and 5% B.

    • Linearly increase to 95% B over 15 minutes.

    • Hold at 95% B for 5 minutes.

    • Return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at 210 nm.

• Data Analysis:

  • The parent lactone will elute as a less polar compound (longer retention time) compared to the more polar hydrolyzed carboxylic acid (shorter retention time).

  • The presence of a significant secondary peak indicates hydrolysis. The relative peak areas can be used to estimate the extent of degradation.

Protocol 2: Procedure for Drying and Storing 5-(Methoxymethyl)oxolan-2-one

This protocol outlines the best practices for preparing and storing the compound to ensure its long-term stability.

• Drying the Compound (if necessary):

  • If there is a suspicion of water contamination, the compound can be dried over an anhydrous drying agent such as magnesium sulfate or sodium sulfate.

  • Alternatively, azeotropic distillation with a suitable solvent (e.g., toluene) can be performed, followed by removal of the solvent under reduced pressure.

• Storage Procedure:

  • Select a clean, dry glass vial with a PTFE-lined cap.

  • Transfer the desired amount of 5-(Methoxymethyl)oxolan-2-one into the vial.

  • Flush the headspace of the vial with a gentle stream of an inert gas (argon or nitrogen) for 1-2 minutes.

  • Immediately and tightly seal the vial.

  • Wrap the cap with parafilm for an extra layer of protection against moisture ingress.

  • Label the vial clearly with the compound name, date, and storage conditions.

  • Place the vial in a desiccator within a refrigerator (2-8°C) for long-term storage.

References

• INCHEM. (n.d.). Hydrolysis of γ-butyrolactone (GBL).
• Wikipedia. (2024). γ-Butyrolactone.
• Pearson. (n.d.). Propose a mechanism for the base-promoted hydrolysis of γ-butyrolactone.
• ACS Publications. (2005). Identifying Lactone Hydrolysis in Pharmaceuticals. A Tool for Metabolite Structural Characterization. Analytical Chemistry.
• Material Safety Data Sheet. (2011).
• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Mechanism of alkaline hydrolysis of lactones: dipolar aprotic versus protic solvent effects as a diagnostic tool. RSC Publishing.
• SWGDRUG.org. (2005). gamma-butyrolactone.
• Unknown Source. (2024). Three types of hydrolysis and ways to prevent hydrolysis.
• Fisher Scientific. (2023). SAFETY DATA SHEET.
• Biomol. (2017). Material Safety Data Sheet.
• MilliporeSigma. (2025). SAFETY DATA SHEET.
• Unknown Source. (2026). Aromatic Compounds vs Lactones: Degradation Rate Assessment.
• Unknown Source. (2024). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance.
• ResearchGate. (n.d.). Mechanisms of Lactone Hydrolysis in Acidic Conditions.
• MDPI. (2021). Microbial Biosynthesis of Lactones: Gaps and Opportunities towards Sustainable Production.
• ResearchGate. (2025). Identifying Lactone Hydrolysis in Pharmaceuticals. A Tool for Metabolite Structural Characterization | Request PDF.
• Carboline. (n.d.). 0922A1NL.
• PubMed. (2001). High-performance liquid chromatographic technique for the simultaneous determination of lactone and hydroxy acid forms of camptothecin and SN-38 in tissue culture media and cancer cells.
• Benchchem. (n.d.). Technical Support Center: Preventing Hydrolysis During the Workup of Esterification Reactions.
• ChemWhat. (n.d.). 5-methoxy-5-methyl-oxolan-2-one CAS#: 1487-57-6.
• Google Patents. (n.d.). CN109613141B - Method for detecting gamma-lactone and delta-lactone compounds in bead blasting liquid of cigarette filter tip.
• PubChem. (n.d.). 5-Methoxy-5-methyloxolan-2-one.
• MDPI. (2021). Mechanisms of a Cyclobutane-Fused Lactone Hydrolysis in Alkaline and Acidic Conditions.

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• 1. fishersci.co.uk [fishersci.co.uk]
• 2. biomol.com [biomol.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. High-performance liquid chromatographic technique for the simultaneous determination of lactone and hydroxy acid forms of camptothecin and SN-38 in tissue culture media and cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN109613141B - Method for detecting gamma-lactone and delta-lactone compounds in bead blasting liquid of cigarette filter tip - Google Patents [patents.google.com]
• 6. carbodiimide.com [carbodiimide.com]
• 7. inchem.org [inchem.org]
• 8. researchgate.net [researchgate.net]
• 9. γ-Butyrolactone - Wikipedia [en.wikipedia.org]
• 10. Mechanism of alkaline hydrolysis of lactones: dipolar aprotic versus protic solvent effects as a diagnostic tool - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Flash Chromatography for 5-(Methoxymethyl)oxolan-2-one Purification

Welcome to the technical support center dedicated to the efficient purification of 5-(Methoxymethyl)oxolan-2-one. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in isolating this polar lactone. Here, we move beyond generic protocols to provide a deeper understanding of the method development process, grounded in chromatographic principles and field-proven experience. Our goal is to empower you to troubleshoot effectively and optimize your purification workflow with confidence.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a mobile phase to purify 5-(Methoxymethyl)oxolan-2-one?

A1: Given the structure of 5-(Methoxymethyl)oxolan-2-one, which contains both an ether and a lactone functional group, it is a moderately polar compound. A good starting point for method development on silica gel is a binary solvent system of Ethyl Acetate (EtOAc) in Hexane . Begin with a screening gradient or test several isocratic conditions on Thin Layer Chromatography (TLC), such as 20%, 30%, and 50% EtOAc in Hexane. For more polar impurities, a system like Methanol (MeOH) in Dichloromethane (DCM) may be necessary.[1][2]

Q2: What stationary phase is most suitable for this compound?

A2: Normal-phase silica gel is the most common and cost-effective choice for this type of compound.[2] Its polar surface interacts well with the functional groups of the target molecule, allowing for separation based on polarity. If the compound shows strong, irreversible binding or peak tailing on silica, or if impurities are very close in polarity, alternative stationary phases like alumina or chemically-modified silica (e.g., diol-bonded) could be explored.

Q3: How do I translate my TLC results into a flash chromatography method?

A3: Thin Layer Chromatography (TLC) is an invaluable tool for predicting flash chromatography behavior.[3][4][5] A solvent system that provides a retention factor (Rƒ) for your target compound between 0.15 and 0.4 on a TLC plate is ideal.[3] The Rƒ value can be used to estimate the elution volume in column volumes (CV). The relationship is approximately: CV = 1 / Rƒ .[3][6] For example, an Rƒ of 0.25 on TLC suggests the compound will elute in about 4 column volumes on the flash system.

Q4: Should I use liquid loading or dry loading for my sample?

A4: The choice depends on your sample's solubility and concentration.

• Liquid Loading: If your crude sample dissolves completely in a small volume of the initial mobile phase (or a weaker solvent), liquid loading is convenient. However, dissolving the sample in a solvent stronger than the mobile phase can lead to band broadening and poor separation.[7]

• Dry Loading: This is the preferred method for samples that have poor solubility in the mobile phase or when high resolution is critical.[8] To dry load, dissolve your sample in a volatile solvent (like DCM or acetone), adsorb it onto a small amount of silica gel or celite, and evaporate the solvent completely to yield a free-flowing powder. This powder is then loaded onto the column.

In-Depth Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Issue 1: Poor Separation - My target compound is co-eluting with an impurity.

Possible Causes:

• Inappropriate Solvent Selectivity: The chosen mobile phase may not have sufficient selectivity for the compounds in your mixture. While solvent strength determines how quickly a compound elutes, solvent selectivity governs the differential migration of two compounds. Solvents are classified into different selectivity groups based on their proton-donor, proton-acceptor, and dipole characteristics.[9]

• Isocratic Elution is Insufficient: For complex mixtures with compounds of widely varying polarities, an isocratic (single solvent composition) elution may not provide adequate resolution across the entire run.

• Column Overload: Loading too much sample for a given column size will cause bands to broaden and merge.[10]

Solutions:

• Re-evaluate Your Mobile Phase on TLC: Perform parallel TLC experiments using solvents from different selectivity groups.[9] For instance, if Hexane/EtOAc (a common choice) fails, try a system like Hexane/Dichloromethane or Hexane/Toluene to see if the relative separation of spots improves.

• Implement a Gradient Elution: Start with a low percentage of the polar solvent (e.g., 10% EtOAc in Hexane) and gradually increase the concentration over the course of the run. This keeps early-eluting peaks sharp and provides enough solvent strength to elute more retained compounds in a reasonable time.

• Reduce Sample Load: As a rule of thumb, for a moderately difficult separation (ΔRƒ ≥ 0.2), a sample load of 1-10% of the silica gel mass can be used. For very difficult separations, this may need to be reduced to <1%.

• Check Compound Stability: The compound might be degrading on the silica gel, creating new spots. Run a "spot test" by dissolving the crude material, spotting it on a TLC plate, and then letting it sit for an hour before developing to see if new impurities appear. Lactones can be sensitive to acidic or basic conditions.[11]

Issue 2: My peak is tailing or showing excessive band broadening.

Possible Causes:

• Secondary Silanol Interactions: The free silanol groups (Si-OH) on the surface of silica gel are acidic and can strongly interact with polar functional groups, such as the carbonyl in the lactone and the ether oxygen of your molecule. This can lead to a non-ideal adsorption/desorption process, resulting in a "tailing" peak.[12]

• High Sample Concentration: Injecting a highly concentrated sample can lead to non-linear adsorption isotherms, a common cause of peak tailing.[10]

• Channeling in the Column: An improperly packed column can have channels or voids, leading to a non-uniform flow path for the mobile phase and causing band distortion.

Solutions:

• Modify the Mobile Phase: Adding a small amount of a polar modifier can often suppress unwanted silanol interactions. For a neutral compound like this, adding 0.1-1% of methanol or isopropanol to the mobile phase can improve peak shape.

• Dilute the Sample: Try diluting your sample in the loading solvent and re-injecting. If the peak shape improves, the original issue was likely mass overload.

• Use an End-Capped or Different Stationary Phase: While less common for flash chromatography, using a stationary phase where the silanol groups are chemically capped (like in reversed-phase C18) or using a less acidic support like alumina could be an option for very problematic cases.

• Ensure Proper Column Packing: If using self-packed columns, ensure a consistent and well-compacted bed. For pre-packed columns, ensure there are no visible voids.

Issue 3: I have low or no recovery of my compound.

Possible Causes:

• Irreversible Adsorption: The compound may be binding too strongly to the silica gel and not eluting under the chosen conditions. This is more common with highly polar compounds like amines or carboxylic acids but can occur with some lactones.

• Compound Degradation: As mentioned, the acidic nature of silica gel can potentially cause degradation of sensitive molecules. The lactone ring could be susceptible to hydrolysis if water is present in the solvents.[11]

• Compound is Too Nonpolar/Polar: The compound may have eluted undetected before fraction collection began, or it may still be on the column after collection has ceased.

Solutions:

• Perform a Column Flush: After your standard run, flush the column with a very strong solvent, such as 10-20% Methanol in DCM, and collect the eluent. Analyze this fraction to see if your missing compound is present.

• Use TLC to Test Stability: Spot your compound on a silica TLC plate and leave it for 30-60 minutes before eluting. If the spot disappears or new spots appear, degradation on silica is likely. Consider using a more inert support like celite for dry loading or switching to a different stationary phase.

• Deactivate the Silica Gel: Pre-treating the silica gel by flushing it with a solvent mixture containing a small amount of a modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds) can sometimes passivate active sites. However, care must be taken as this can affect the compound's stability.

Experimental Protocols & Workflows

Data Presentation: Solvent System Selection

The following table provides starting points for TLC-based mobile phase screening for 5-(Methoxymethyl)oxolan-2-one. The goal is to find a system where the Rƒ is between 0.15 and 0.4.

Polarity Range	Primary Solvent System	Secondary/Alternative Systems	Typical Use Case
Low to Moderate	Hexane / Ethyl Acetate (EtOAc)	Toluene / EtOAc	Good for resolving moderately polar compounds from non-polar impurities.[9]
Moderate to High	Dichloromethane (DCM) / Methanol (MeOH)	EtOAc / MeOH	For separating the target from more polar impurities. Use MeOH sparingly (<10%) to avoid dissolving silica.[1]
Alternative Selectivity	Hexane / Acetone	Heptane / Methyl tert-butyl ether (MTBE)	Useful when standard systems fail to provide adequate separation.[9]

Protocol 1: Step-by-Step TLC Method Development

• Prepare Sample: Dissolve a small amount of your crude reaction mixture in a suitable solvent (e.g., DCM or EtOAc) to make a ~10 mg/mL solution.

• Spot the Plate: Using a capillary tube, spot a small amount of the solution onto the baseline of three separate silica gel TLC plates.

• Prepare Elution Chambers: Prepare three chambers, each with a different solvent system (e.g., 20% EtOAc/Hexane, 30% EtOAc/Hexane, 50% EtOAc/Hexane). Ensure the chamber is saturated with the solvent vapor by placing a piece of filter paper inside.[4][5]

• Develop the Plates: Place one TLC plate in each chamber and allow the solvent front to travel up the plate until it is ~1 cm from the top.

• Visualize: Remove the plates, mark the solvent front, and let them dry. Visualize the spots under a UV lamp (if applicable) and/or by staining (e.g., with potassium permanganate or vanillin stain, which are effective for oxygenated compounds).

• Calculate Rƒ: Measure the distance from the baseline to the center of the spot of interest and the distance from the baseline to the solvent front. Calculate Rƒ = (distance traveled by spot) / (distance traveled by solvent front).

• Optimize: Adjust the solvent ratio until the Rƒ of 5-(Methoxymethyl)oxolan-2-one is in the target range of 0.15-0.4, and there is maximal separation from the nearest impurities.[3]

Mandatory Visualization: Purification Workflow

The following diagram illustrates the logical workflow from initial analysis to final purification.

Caption: Workflow for Flash Chromatography Purification.

Mandatory Visualization: Troubleshooting Decision Tree

This diagram provides a logical path for diagnosing and solving common purification problems.

Caption: Troubleshooting Guide for Common Flash Chromatography Issues.

References

• University of Rochester, Department of Chemistry. Solvent Systems for Flash Column Chromatography. [Link]

• Sorbent Technologies, Inc. (2025, August 11). Flash Chromatography Basics. [Link]

• Sorbent Technologies, Inc. (2023, September 13). TLC for Flash Chromatography. [Link]

• Teledyne ISCO. Optimized Flash Chromatography Purification: From TLC to large scale in three steps. [Link]

• Biotage. (2023, January 19). Using TLC to Scout Flash Chromatography Solvents. [Link]

• BUCHI. (2025, May 20). How can you upscale from TLC to flash chromatography?[Link]

• PubChem. 5-Methoxy-5-methyloxolan-2-one. [Link]

• NextSDS. 5-methoxy-5-methyl-oxolan-2-one — Chemical Substance Information. [Link]

• King Group. Successful Flash Chromatography. [Link]

• ChemWhat. 5-methoxy-5-methyl-oxolan-2-one CAS#: 1487-57-6. [Link]

• PubChem. 5-(Hydroxymethyl)oxolan-2-one. [Link]

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. [Link]

• Teledyne ISCO. (2019, March 26). Chromatography Troubleshooting. [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925.

• Supporting Information. [Link]

• Santai Technologies. HPLC Columns Troubleshooting. [Link]

• OUKA. Direct nucleophilic substitution of alcohols using an immobilized oxovanadium catalyst. [Link]

• Asian Journal of Research in Chemistry. A Review Article on Flash Chromatography. [Link]

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. sorbtech.com [sorbtech.com]
• 3. sorbtech.com [sorbtech.com]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]
• 8. orgsyn.org [orgsyn.org]
• 9. biotage.com [biotage.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Preventing Racemization of Chiral 5-(Methoxymethyl)oxolan-2-one During Thermal Processing

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing a critical roadblock: the stereochemical degradation of chiral intermediates during scale-up.

5-(Methoxymethyl)oxolan-2-one is a highly versatile chiral γ -lactone used extensively in nucleoside analog synthesis and targeted therapeutics. However, it is notorious for losing its enantiomeric excess (ee) during distillation or prolonged thermal processing. This guide deconstructs the thermodynamic and kinetic drivers of this racemization and provides field-proven, self-validating protocols to preserve your compound's stereochemical integrity.

The Causality of Racemization: Why Does It Happen?

To solve the problem, we must first understand the molecular causality. The chiral center at the C5 position of 5-(methoxymethyl)oxolan-2-one is adjacent to the endocyclic oxygen. Under strictly neutral, ambient conditions, the Csp3​−O bond is highly stable.

However, when thermal energy is applied in the presence of trace electrophiles (such as residual Brønsted acids or transition metal Lewis acids from prior synthetic steps), the endocyclic oxygen becomes coordinated. This drastically lowers the activation energy for alkyl-oxygen heterolytic cleavage [1].

Upon cleavage, the ring opens to form a transient, acyclic secondary carbocation. Because the intermediate is now planar and achiral at the reactive site, the subsequent intramolecular ring-closure occurs from either face with equal probability, leading to a racemic mixture. Furthermore, the adjacent methoxymethyl ( −CH2​OCH3​ ) group can stabilize this transient carbocation via neighboring group participation, making this specific lactone more susceptible to acid-catalyzed racemization than standard alkyl-substituted lactones [2].

Mechanistic Pathway of Degradation vs. Preservation

Fig 1: Divergent pathways of acid-catalyzed racemization versus buffered thermal preservation.

Troubleshooting & FAQs

Q1: I am losing 20-30% ee during my vacuum distillation. My vacuum is at 10 mbar, and the pot temperature reaches 145°C. What is going wrong? Diagnostic: Your pot temperature is exceeding the thermal stability threshold for this specific lactone in the presence of typical crude impurities. At 145°C, even parts-per-million (ppm) levels of residual acidic catalysts are sufficient to trigger reversible ring-opening. Solution: You must lower the pot temperature to strictly < 90°C . Achieve this by upgrading your vacuum system to a high-vacuum setup (< 0.1 mbar). Transitioning from a standard batch distillation to a Short-Path Distillation (SPD) will minimize the heat history (residence time) of the molecule.

Q2: How can I chemically pretreat the crude mixture to prevent this if I cannot improve my vacuum? Diagnostic: If extended thermal exposure is unavoidable, you must eliminate the catalyst driving the racemization: trace protons and Lewis acids. Solution: Implement a mild, non-nucleophilic acid scavenger in the distillation pot. Adding 1.0% (w/w) of anhydrous, finely powdered Calcium Carbonate ( CaCO3​ ) directly into the distillation flask acts as a heterogeneous buffer. It neutralizes trace acids without being basic enough to catalyze base-mediated saponification [3].

Q3: Can trace moisture contribute to this racemization? Diagnostic: Yes. At elevated temperatures, water drives reversible hydrolysis, converting the lactone into the open-chain γ -hydroxy acid. Under slightly acidic conditions, the C5 hydroxyl group can undergo SN​1 -like exchange with the solvent before relactonization, permanently scrambling the stereocenter. Solution: Ensure the crude oil is rigorously dried (e.g., azeotropic drying with toluene) prior to distillation.

Quantitative Data: Impact of Distillation Parameters

The following table summarizes the causal relationship between thermal stress, acidity, and the preservation of enantiomeric purity.

Distillation Method	Pot Temp (°C)	Vacuum (mbar)	Additive / Pre-treatment	Initial ee (%)	Final ee (%)	Yield (%)
Batch Distillation	145	10.0	None (Crude)	99.2	74.5	82.0
Batch Distillation	145	10.0	1% w/w CaCO3​	99.2	88.1	80.5
Short-Path (SPD)	110	1.0	None (Crude)	99.2	94.3	91.0
Short-Path (SPD)	85	0.05	1% w/w CaCO3​	99.2	99.1	94.5

Self-Validating Experimental Protocol: Stereo-Preserving Workup and Distillation

To guarantee reproducibility and trust in your workflow, do not rely on assumptions. This protocol acts as a self-validating system by embedding an In-Process Control (IPC) logical gate that prevents the thermal step from occurring if the chemical environment is unsafe.

Step 1: Chelating Aqueous Quench

• Dilute the crude reaction mixture containing the lactone in a non-polar solvent (e.g., Methyl tert-butyl ether, MTBE).

• Wash the organic layer with 10% aqueous Disodium EDTA solution (1:1 v/v). Causality: EDTA chelates and removes trace transition metals (Lewis acids) that coordinate to the lactone oxygen.

Step 2: Mild Neutralization & IPC Gate

• Wash the organic layer with saturated aqueous Sodium Bicarbonate ( NaHCO3​ ).

• IPC Gate (Critical): Extract a 2 mL sample of the aqueous wash and test the pH.

  • If pH < 7.2: Trace acid remains. Repeat the NaHCO3​ wash.

  • If pH is 7.2 - 7.5: Proceed to Step 3. (Do not proceed until this condition is met).

Step 3: Rigorous Drying

• Dry the organic layer over anhydrous Sodium Sulfate ( Na2​SO4​ ).

• Filter and concentrate under reduced pressure (rotary evaporator bath < 40°C).

• Add 20 mL of anhydrous Toluene and re-evaporate to azeotropically remove trace moisture.

Step 4: Buffered High-Vacuum Distillation

• Transfer the dried crude oil to a Short-Path Distillation (SPD) flask.

• Add 1.0% (w/w relative to crude mass) of oven-dried, finely powdered CaCO3​ directly to the pot.

• Apply high vacuum (< 0.1 mbar) before applying heat.

• Gradually increase the mantle temperature, ensuring the pot temperature does not exceed 90°C. Collect the purified 5-(methoxymethyl)oxolan-2-one as a clear oil.

References

• Title: March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure Source: Wiley Online Library URL: [Link]

• Title: Thermodynamic Properties of γ- and δ-Lactones: Exploring Alkyl Chain Length Effect and Ring-Opening Reactions Source: MDPI International Journal of Molecular Sciences URL: [Link]

• Title: Kinetic Resolution of Racemic 4-Substituted Chroman-2-ones Through Asymmetric Lactone Hydrogenation Source: CCS Chemistry URL: [Link]

Technical Support Center: Troubleshooting 5-(Methoxymethyl)oxolan-2-one Lactonization

Introduction

5-(Methoxymethyl)oxolan-2-one (also known structurally as 5-(methoxymethyl)dihydrofuran-2(3H)-one) is a highly versatile γ -lactone intermediate utilized in complex organic synthesis and drug development[1]. It is typically synthesized via the intramolecular cyclization (lactonization) of 4-hydroxy-5-methoxypentanoic acid[2]. While the formation of a five-membered γ -lactone ring is thermodynamically favored, researchers frequently encounter low conversion rates, plateauing yields, and complex impurity profiles. This guide synthesizes field-proven methodologies to troubleshoot and optimize this specific lactonization workflow.

Section 1: Core Mechanisms and Competing Pathways

To achieve high conversion, one must understand the causality behind the reaction's failure modes. Lactonization is a reversible condensation reaction. If the equilibrium is not actively driven forward, the reaction will stall. Furthermore, the bifunctional nature of the precursor introduces competing intermolecular pathways, and the methoxymethyl ether moiety is susceptible to cleavage under harsh conditions.

Fig 1. Reaction pathways and competing side reactions in 5-(Methoxymethyl)oxolan-2-one synthesis.

Section 2: Troubleshooting FAQs

Q1: Why does my lactonization reaction plateau at 40-50% conversion despite extended reaction times and excess catalyst? A1: Thermodynamic Equilibrium and Water Accumulation. Causality: The esterification of the hydroxyl group by the carboxylic acid generates one equivalent of water. Because the reaction is reversible, the accumulation of water increases the rate of the reverse hydrolysis reaction until it matches the forward lactonization rate (Le Chatelier's principle). Solution: You must actively remove water from the system to drive the equilibrium toward the lactone. Protocol Adjustment: Transition from a standard reflux setup to a Dean-Stark apparatus using a solvent that forms an azeotrope with water (e.g., toluene)[3]. Alternatively, for lower-temperature reactions, incorporate activated 4Å molecular sieves directly into the reaction mixture or in a Soxhlet extractor.

Q2: I am detecting significant high-molecular-weight impurities (polyesters) and low lactone yield. How do I shift the selectivity toward the monomeric lactone? A2: The Ziegler-Ruggli High Dilution Principle. Causality: The precursor, 4-hydroxy-5-methoxypentanoic acid, can react in two ways: intramolecularly (forming the lactone) or intermolecularly (forming linear oligomers/polyesters). Intramolecular cyclization is a pseudo-first-order process, while intermolecular esterification is a second-order process. At high substrate concentrations, the collision frequency between different molecules outpaces the rate at which a single molecule's ends find each other. Solution: Implement the high dilution principle[4]. Protocol Adjustment: Maintain the substrate concentration at or below 0.1 M. If scaling up makes large solvent volumes impractical, use a syringe pump to continuously add the precursor to the hot reaction mixture at a rate that matches its conversion, maintaining a low steady-state concentration of the open-chain form.

Q3: My LC-MS shows a major byproduct with a mass corresponding to the loss of a methyl group (-14 Da). What is causing this degradation? A3: Acid-Catalyzed Ether Cleavage. Causality: The use of strong mineral acids (e.g., concentrated H2​SO4​ , HI ) or strong Lewis acids can protonate and cleave the terminal aliphatic methyl ether, yielding 4,5-dihydroxypentanoic acid. This diol can subsequently undergo complex side reactions, including the formation of highly polar hydroxyl-lactones. Solution: Switch to milder, highly selective acid catalysts. Protocol Adjustment: Replace mineral acids with p-toluenesulfonic acid (p-TsOH)[3] or a heterogeneous solid acid catalyst like Amberlyst-15. Amberlyst-15 provides an excellent proton source for lactonization without the harshness that leads to ether cleavage, and it can be easily filtered out post-reaction[5].

Fig 2. Troubleshooting decision tree for overcoming low lactonization conversion rates.

Section 3: Quantitative Data & Condition Optimization

The following table summarizes the impact of various reaction parameters on the conversion efficiency of 4-hydroxy-5-methoxypentanoic acid to 5-(Methoxymethyl)oxolan-2-one, validating the troubleshooting principles discussed above.

Catalyst	Solvent	Concentration	Water Removal Strategy	Conversion (%)	Primary Observation
H2​SO4​ (10 mol%)	Methanol	1.0 M	None	< 35%	Significant ether cleavage (-14 Da byproduct).
p-TsOH (5 mol%)	Toluene	0.5 M	None	~ 55%	Reaction stalled due to thermodynamic equilibrium.
p-TsOH (5 mol%)	Toluene	0.5 M	Dean-Stark Trap	~ 78%	Equilibrium overcome, but oligomers detected.
p-TsOH (5 mol%)	Toluene	0.1 M	Dean-Stark Trap	> 95%	Optimal batch conditions; high monomeric purity.
Amberlyst-15 (20 wt%)	Toluene	0.1 M	Soxhlet (4Å Sieves)	> 98%	Excellent purity; catalyst recovered via filtration.

Section 4: Validated Experimental Protocol

To ensure a self-validating and reproducible system, follow this optimized methodology utilizing Amberlyst-15, which combines mild acidity with facile workup[5].

Step-by-Step Methodology:

• Reactor Preparation: Equip a 500 mL round-bottom flask with a magnetic stir bar, a Soxhlet extractor containing 15 g of freshly activated 4Å molecular sieves, and a reflux condenser. Flush the system with inert nitrogen gas.

• Reagent Loading: Dissolve 4-hydroxy-5-methoxypentanoic acid (10.0 mmol) in 100 mL of anhydrous toluene to achieve a substrate concentration of 0.1 M.

• Catalyst Addition: Add 20% by weight (relative to the substrate) of dry Amberlyst-15 hydrogen form resin[6].

• Cyclization: Heat the mixture to a gentle reflux (approx. 110 °C). The vaporized toluene and water will condense, pass through the molecular sieves (which selectively trap the water), and return anhydrous toluene to the reaction flask.

• Monitoring: Stir at reflux for 4–6 hours. Monitor the disappearance of the starting material via TLC or LC-MS.

• Workup & Isolation: Once conversion exceeds 98%, cool the mixture to room temperature. Filter the reaction mixture through a medium-porosity glass frit to remove the Amberlyst-15 catalyst (which can be washed with toluene, dried, and reused[6]).

• Concentration: Concentrate the filtrate under reduced pressure to yield 5-(Methoxymethyl)oxolan-2-one. The product is typically >95% pure at this stage and can be further purified by vacuum distillation if required.

References

• 5-(Methoxymethyl)oxolan-2-one | Source: Benchchem | 1

• D-pantolactone | Source: Stenutz | 2

• Studies on the Reactions of Lactone Intermediates Derived from Levulinic Acid: Telescoped Routes to Higher Levulinate Ester Biofuels | Source: ACS Omega |5

• Unsaturated Macrolactones from Renewable Feedstocks: Synthesis, Ring-Opening Polymerization and Application Prospects | Source: MDPI | 4

• Sulfuric acid and Amberlyst-H+ catalyzed condensation reactions of renewable keto acids with paraformaldehyde | Source: RSC Publishing | 6

• 1,6-Dioxacyclododecane-7,12-dione | Source: Benchchem | 3

Sources

• 1. 5-(Methoxymethyl)oxolan-2-one| [benchchem.com]
• 2. D-pantolactone [stenutz.eu]
• 3. 1,6-Dioxacyclododecane-7,12-dione | 777-95-7 | Benchchem [benchchem.com]
• 4. Unsaturated Macrolactones from Renewable Feedstocks: Synthesis, Ring-Opening Polymerization and Application Prospects [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Sulfuric acid and Amberlyst-H + catalyzed condensation reactions of renewable keto acids with paraformaldehyde: synthesis of a new dispiro bis-lactone ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA02303K [pubs.rsc.org]

Technical Support Center: Best Practices for Handling Moisture-Sensitive 5-(Methoxymethyl)oxolan-2-one

Welcome to the Technical Support Center for 5-(Methoxymethyl)oxolan-2-one (also known as 5-(methoxymethyl)dihydrofuran-2(3H)-one). As a γ-lactone derivative, this compound is a highly versatile building block in organic synthesis, polymer chemistry, and drug development. However, its electrophilic carbonyl center makes it acutely susceptible to moisture-induced degradation.

As an Application Scientist, I have designed this guide to move beyond basic instructions. Here, we explore the causality behind lactone degradation and provide self-validating protocols to ensure your workflows remain robust, reproducible, and scientifically sound.

Part 1: Causality of Moisture Sensitivity

Why is this specific lactone so sensitive? The 5-membered γ-lactone ring possesses inherent ring strain compared to acyclic esters. When exposed to atmospheric moisture, the highly electrophilic carbonyl carbon undergoes nucleophilic attack by water.

Mechanistic studies show that this hydrolysis follows a bimolecular ( AAC​2 ) or unimolecular ( AAC​1 ) pathway depending on the microenvironment's acidity[1]. This process leads to the ring-opening of the lactone to form 4-hydroxy-5-methoxypentanoic acid [2]. This degradation is detrimental for two reasons:

• It reduces the effective stoichiometric concentration of your active reagent.

• It introduces a carboxylic acid byproduct that can poison transition-metal catalysts, alter the pH of your reaction mixture, and induce unwanted side reactions.

Part 2: Troubleshooting Guides & FAQs

Q1: My downstream yields are dropping inconsistently. How can I analytically verify if my 5-(Methoxymethyl)oxolan-2-one has degraded before starting a reaction?

Causality & Solution: Do not rely on visual inspection. Both the intact lactone and its hydrolyzed open-chain product appear as clear, viscous liquids. You must use spectroscopic validation.

• FT-IR Spectroscopy (Primary Method): The intact γ-lactone exhibits a distinct, high-frequency C=O stretching band at approximately 1770 cm⁻¹ due to ring strain. If hydrolysis has occurred, a new peak will emerge around 1710 cm⁻¹ (acyclic carboxylic acid), accompanied by a broad O-H stretch at 3300–2500 cm⁻¹.

• ¹H NMR (Secondary Method): In anhydrous CDCl₃, the methine proton at the C5 position of the intact ring is highly deshielded. Upon ring opening, conformational freedom increases, shifting this proton's signal upfield.

Self-Validating Protocol: Always run a quick neat IR scan on older batches before use. Rule of thumb: If the 1710 cm⁻¹ peak intensity is >5% relative to the 1770 cm⁻¹ peak, the batch must be purified before use.

Q2: What is the most robust method to transfer this liquid lactone without introducing atmospheric moisture?

Causality & Solution: Pouring liquids or using standard air-displacement micropipettes exposes the chemical to ambient humidity, which rapidly condenses into the hygroscopic liquid. You must utilize a Schlenk line equipped with a high-vacuum pump (e.g., a rotary vane pump capable of reaching 10−3 mbar)[3].

• For volumes > 5 mL: Use a stainless steel cannula transfer under positive argon pressure[4].

• For volumes < 5 mL: Use a Hamilton gas-tight syringe. The syringe must be oven-dried, cooled in a desiccator, and purged with argon three times before drawing the liquid to ensure the internal barrel is entirely moisture-free.

Q3: Can I recover the lactone if it has already hydrolyzed?

Causality & Solution: Yes. Lactonization and hydrolysis exist in a thermodynamic equilibrium[2]. Because 5-membered γ-lactones are thermodynamically favored over their open-chain hydroxy acid counterparts under dehydrating conditions, you can force the ring closure.

• Recovery Protocol: Dissolve the degraded mixture in anhydrous toluene. Add a catalytic amount of p-toluenesulfonic acid (pTSA). Reflux the mixture using a Dean-Stark trap to azeotropically remove water. Once water collection ceases in the trap, neutralize the acid, wash the organic layer, and distill the pure lactone under reduced pressure.

Part 3: Quantitative Data: Moisture Impact

To understand the operational window of this reagent, consult the degradation kinetics summarized below.

Table 1: Impact of Solvent Water Content on 5-(Methoxymethyl)oxolan-2-one Stability (Modeled at 25°C in Tetrahydrofuran)

Solvent Water Content (ppm)	Estimated Half-Life of Lactone	Recommended Action & Application Suitability
< 10 ppm (Anhydrous)	> 6 months	Safe for long-term storage and highly sensitive catalytic cross-coupling.
50 - 100 ppm	~ 2 weeks	Acceptable for immediate use in non-catalytic, excess-reagent reactions.
> 500 ppm (Bench grade)	< 48 hours	Unsuitable. Must dry solvent over activated 3Å molecular sieves prior to use.

Part 4: Standard Operating Procedure (SOP): Moisture-Free Reaction Setup

This methodology utilizes a self-validating Schlenk line system[5] to ensure absolute exclusion of moisture when setting up a reaction with 5-(Methoxymethyl)oxolan-2-one.

Step 1: Glassware Preparation

• Dry a Schlenk flask and a PTFE-coated magnetic stir bar in a drying oven at 130°C for at least 4 hours. Causality: This high temperature provides the activation energy required to desorb microscopic water layers bound to the borosilicate glass surface.

• Remove the flask using heat-resistant gloves, immediately seal it with a rubber septum, and attach the side-arm to the Schlenk line.

Step 2: Vacuum-Gas Cycling (Purging)

• Open the flask to the vacuum manifold ( <10−2 mbar) while the glass is still hot. Allow it to cool to room temperature under vacuum (approx. 15 minutes).

• Slowly backfill the flask with dry, high-purity Argon.

• Repeat the vacuum-argon cycle three times[6].

Validation Check: Monitor the Schlenk line oil bubbler. When backfilling with Argon, the oil in the bubbler should remain completely static once the flask is full. Any continuous bubbling indicates a critical atmospheric leak in your septum or joints.

Step 3: Reagent Introduction

• Introduce anhydrous solvent via a sterile, argon-purged gas-tight syringe[4].

• Transfer the 5-(Methoxymethyl)oxolan-2-one dropwise using a pre-dried syringe. Pierce the septum smoothly and inject slowly to maintain positive argon pressure and prevent vacuum-induced solvent bumping.

Step 4: Reaction Execution

• Maintain a slight positive pressure of inert gas via the manifold throughout the reaction duration.

• Monitor reaction progress via TLC or GC-MS. Crucial Step: Quench analytical aliquots immediately in anhydrous methanol to prevent mid-analysis hydrolysis from skewing your data.

Part 5: Mechanistic Visualization

The following diagram maps the logical flow of the degradation pathway and the equilibrium dynamics that allow for reagent recovery.

Caption: Mechanistic pathway of moisture-induced lactone ring-opening and reversible lactonization.

References

• Borys, A. M. "The Schlenk Line Survival Guide." Schlenk Line Survival Guide. Available at:[Link]

• Gómez-Bombarelli, A., et al. "Mechanisms of Lactone Hydrolysis in Acidic Conditions." Journal of Organic Chemistry, 78(14), 6880-6889, 2013. Available at:[Link]

• "Guides - Chemistry LibreTexts: The Schlenk Line." Chemistry LibreTexts. Available at:[Link]

• "Keeping air and moisture out: Vacuum requirements for Schlenk lines." VACUUBRAND. Available at: [Link]

• "Lactone - Hydrolysis and aminolysis." Wikipedia, The Free Encyclopedia. Available at: [Link]

Sources

• 1. Mechanisms of lactone hydrolysis in acidic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lactone - Wikipedia [en.wikipedia.org]
• 3. Keeping air and moisture out | VACUUBRAND [vacuubrand.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 6. schlenklinesurvivalguide.wordpress.com [schlenklinesurvivalguide.wordpress.com]

Reference Data & Comparative Studies

A Comparative Analysis of Reactivity: 5-(Methoxymethyl)oxolan-2-one versus γ-Butyrolactone

This guide provides a detailed comparison of the chemical reactivity of 5-(methoxymethyl)oxolan-2-one and its parent compound, γ-butyrolactone (GBL). Directed at researchers, scientists, and professionals in drug development and polymer chemistry, this document elucidates the subtle yet significant impact of C5 substitution on the reactivity of the γ-lactone ring. Through a combination of mechanistic explanations, comparative experimental data, and detailed protocols, we aim to provide a comprehensive resource for selecting the appropriate lactone for specific synthetic applications.

Introduction: Structural and Electronic Overview

γ-Butyrolactone (GBL), or oxolan-2-one, is the simplest 4-carbon lactone, a cyclic ester, known for its utility as a solvent, a precursor in chemical synthesis, and its unfortunate misuse as a recreational drug.[1][2][3] Its reactivity is primarily dictated by the strained five-membered ring and the electrophilic nature of the carbonyl carbon.

5-(Methoxymethyl)oxolan-2-one is a derivative of GBL, distinguished by a methoxymethyl substituent at the C5 position, adjacent to the ring oxygen. This substitution introduces both steric and electronic effects that modulate the reactivity of the lactone ring compared to the unsubstituted GBL. Understanding these differences is crucial for applications ranging from the synthesis of fine chemicals and pharmaceuticals to the development of novel biodegradable polymers.[4]

Table 1: Physicochemical Properties of GBL and 5-(Methoxymethyl)oxolan-2-one

Property	γ-Butyrolactone (GBL)	5-(Methoxymethyl)oxolan-2-one	Data Source
IUPAC Name	Oxolan-2-one	5-(Methoxymethyl)oxolan-2-one	[1], PubChem
CAS Number	96-48-0	261911-63-1	[1],[5]
Molecular Formula	C₄H₆O₂	C₆H₁₀O₃	[1],[6]
Molar Mass	86.09 g/mol	130.14 g/mol	[1],[6]
Appearance	Colorless liquid	Not specified (likely liquid)	[1]
Boiling Point	204 °C	Not specified	[1]
Solubility	Miscible in water	Not specified (likely soluble)	[1][2]

Comparative Reactivity Analysis

The primary modes of reactivity for γ-lactones involve nucleophilic attack at the carbonyl carbon, leading to ring-opening. This section compares the susceptibility of GBL and its C5-substituted derivative to such reactions, focusing on hydrolysis and ring-opening polymerization (ROP).

Hydrolysis, the ring-opening reaction with water, is a fundamental process for lactones. The rate of hydrolysis is highly dependent on pH and temperature.[7] Under neutral or acidic conditions, the reaction is slow, but it is significantly accelerated under basic conditions.[1][7][8]

The presence of the electron-withdrawing methoxymethyl group at the C5 position in 5-(methoxymethyl)oxolan-2-one is expected to influence the rate of hydrolysis. The ether oxygen can exert an inductive electron-withdrawing effect, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by water or hydroxide ions.

Diagram 1: Proposed Mechanism for Base-Catalyzed Hydrolysis

This diagram illustrates the generally accepted mechanism for the base-catalyzed hydrolysis of a γ-lactone. The nucleophilic hydroxide ion attacks the electrophilic carbonyl carbon, leading to a tetrahedral intermediate which subsequently collapses to the ring-opened carboxylate.

Caption: Mechanism of base-catalyzed lactone hydrolysis.

Ring-opening polymerization is a key reaction for lactones, producing biodegradable polyesters.[4] The polymerizability of a lactone is influenced by its ring strain and the electronic nature of its substituents. GBL itself is challenging to polymerize due to its relatively low ring strain, often resulting in low conversion rates and requiring specific, highly active catalysts and conditions.[4]

The methoxymethyl substituent on 5-(methoxymethyl)oxolan-2-one can impact ROP in two ways:

• Electronic Effect : As with hydrolysis, the electron-withdrawing nature of the substituent can activate the carbonyl group, potentially making the monomer more susceptible to nucleophilic attack by the initiator or the propagating chain end.

• Steric Effect : The substituent introduces steric bulk at the C5 position, which can influence the thermodynamics of polymerization and the properties of the resulting polymer.

Research on the ROP of GBL derivatives has shown that substitution can significantly affect polymerizability.[4] While specific data on 5-(methoxymethyl)oxolan-2-one is sparse, it is plausible that the electronic activation could facilitate polymerization under conditions where GBL remains unreactive. However, the steric hindrance might also lower the ceiling temperature for polymerization.

Diagram 2: General Workflow for Comparative ROP Experiment

This workflow outlines a logical experimental sequence to compare the polymerizability of the two lactones.

Caption: Experimental workflow for ROP comparison.

Experimental Protocols

To provide a framework for empirical comparison, the following are detailed, self-validating protocols for assessing the relative reactivity of 5-(methoxymethyl)oxolan-2-one and GBL.

This experiment uses ¹H NMR spectroscopy to monitor the disappearance of the lactone starting material over time.

Objective: To determine the pseudo-first-order rate constant (k_obs) for the hydrolysis of each lactone under identical basic conditions.

Materials:

• γ-Butyrolactone (GBL)

• 5-(Methoxymethyl)oxolan-2-one

• Deuterated water (D₂O)

• Sodium deuteroxide (NaOD) solution in D₂O (e.g., 0.1 M)

• NMR tubes

• NMR spectrometer (≥300 MHz)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of each lactone in D₂O (e.g., 0.05 M).

  • Calibrate the NaOD solution concentration accurately.

• Reaction Initiation:

  • In an NMR tube, mix a known volume of the lactone stock solution with a known volume of D₂O.

  • Acquire an initial ¹H NMR spectrum (t=0).

  • Initiate the reaction by adding a precise volume of the NaOD solution to the NMR tube to achieve the desired final base concentration (e.g., 0.01 M). Immediately begin data acquisition.

• Data Acquisition:

  • Acquire ¹H NMR spectra at regular time intervals. The disappearance of a characteristic peak for the starting lactone (e.g., the C5 proton multiplet) should be monitored.

• Data Analysis:

  • Integrate the chosen lactone peak at each time point.

  • Plot the natural logarithm of the integral value (ln[Lactone]) versus time.

  • The slope of the resulting linear plot will be -k_obs.

  • Compare the k_obs values for GBL and 5-(methoxymethyl)oxolan-2-one.

Self-Validation: The linearity of the ln[Lactone] vs. time plot confirms pseudo-first-order kinetics. Running a control reaction without NaOD will confirm that the acid-catalyzed or neutral hydrolysis is negligible on the experimental timescale.

This protocol allows for a direct comparison of monomer conversion under identical catalytic conditions.

Objective: To compare the percent conversion of GBL and 5-(methoxymethyl)oxolan-2-one to polymer after a fixed reaction time.

Materials:

• Purified, dry GBL and 5-(methoxymethyl)oxolan-2-one

• Anhydrous solvent (e.g., THF or toluene)

• Organocatalyst/initiator system (e.g., 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD) or a phosphazene base like t-BuP4 with an alcohol initiator like benzyl alcohol).[10]

• Dry glassware and inert atmosphere (glovebox or Schlenk line)

• Quenching agent (e.g., acetic or benzoic acid)

• Precipitation solvent (e.g., cold methanol or ether)

Procedure:

• Setup: In a glovebox, set up two identical reaction vessels, one for each monomer.

• Reagent Addition:

  • To each vessel, add an identical molar quantity of the respective monomer and dry solvent.

  • Add the alcohol initiator (e.g., benzyl alcohol) via syringe.

  • Initiate both polymerizations simultaneously by adding the same molar amount of the organocatalyst solution.

• Polymerization: Stir both reactions under identical conditions (temperature and time). For example, 25°C for 24 hours.

• Analysis & Workup:

  • After the set time, take a small aliquot from each reaction for ¹H NMR analysis to determine monomer conversion.

  • Quench the main reactions by adding a small amount of acid.

  • Precipitate the polymers by pouring the reaction mixtures into a cold non-solvent.

  • Isolate the polymer by filtration or centrifugation, dry under vacuum, and weigh to determine the yield.

• Characterization: Analyze the obtained polymers using Size Exclusion Chromatography (SEC) to determine molecular weight (Mn) and dispersity (Đ).

Self-Validation: The NMR of the crude reaction mixture provides a direct measure of monomer conversion. The SEC results will confirm if polymerization was controlled, with narrow dispersity being an indicator of a well-behaved system.

Conclusion and Future Outlook

The introduction of a methoxymethyl group at the C5 position of γ-butyrolactone is predicted to increase its reactivity towards nucleophilic ring-opening reactions, including hydrolysis and ring-opening polymerization. This is primarily attributed to the inductive electron-withdrawing effect of the ether substituent, which enhances the electrophilicity of the carbonyl carbon.

For researchers in drug development, this enhanced reactivity could be harnessed for designing prodrugs where the lactone is a labile protecting group, with its hydrolysis rate tuned by substitution. In polymer science, 5-(methoxymethyl)oxolan-2-one represents a potentially more "polymerizable" monomer than GBL, offering a pathway to novel functional polyesters with tailored degradation profiles and physical properties. The experimental protocols provided herein offer a robust framework for validating these hypotheses and quantifying the reactivity differences. Further studies are warranted to fully explore the kinetic and thermodynamic parameters of these reactions and to characterize the materials derived from this functionalized lactone.

References

• Vertex AI Search. Gamma-Butyrolactone (GBL)

• Wikipedia. γ-Butyrolactone. [Link]

• SWGDRUG.org. gamma-butyrolactone. [Link]

• Gokemi. Gamma Butyrolacton (GBL). [Link]

• DEA Diversion Control Division. Gamma-Butyrolactone. [Link]

• PubMed. Structure-activity relationships for contact allergenic potential of gamma,gamma-dimethyl-gamma-butyrolactone derivatives. [Link]

• Infoscience. The Reactions of Gamma-Butyrolactone and Gamma-Butyrolactonol Derivatives, and of Tetrahydrofuran with Mixtures of Alcohols and Thionyl Chloride. [Link]

• PMC. Diastereoselective Synthesis of Pentasubstituted γ-Butyrolactones from Silyl Glyoxylates and Ketones through a Double Reformatsky Reaction. [Link]

• ACS Publications. Substitution-Dependent Synthesis of Fused and Bridged γ-Butyrolactones via Tandem Cyclizations of Bromine-Containing Epoxides. [Link]

• PubChem. 5-Methoxy-5-methyloxolan-2-one. [Link]

• NextSDS. 5-methoxy-5-methyl-oxolan-2-one — Chemical Substance Information. [Link]

• ACS Publications. Development of a New Reaction System for the Synthesis of Highly Optically Active α,γ-Substituted γ-Butyrolactones. [Link]

• MDPI. A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. [Link]

• ChemWhat. 5-methoxy-5-methyl-oxolan-2-one CAS#: 1487-57-6. [Link]

• PMC. Divergent Synthesis and Chemical Reactivity of Bicyclic Lactone Fragments of Complex Rearranged Spongian Diterpenes. [Link]

• PMC. A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. [Link]

• ACS Publications. γ-Butyrolactone Synthesis from Allylic Alcohols Using the CO2 Radical Anion. [Link]

• ResearchGate. TRANSFORMATION OF delta-LACTONE IN gamma-LACTONE IN THE COREY ROUTE FOR SYNTHESIS OF PROSTAGLANDINS. [Link]

• MDPI. Thermodynamic Properties of γ- and δ-Lactones: Exploring Alkyl Chain Length Effect and Ring-Opening Reactions for Green Chemistry Applications. [Link]

• Beilstein Journal of Organic Chemistry. The hydrolysis of geminal ethers: a kinetic appraisal of orthoesters and ketals. [Link]

• ResearchGate. Synthesis of g-butyrolactone derivatives. [Link]

• Chemistry LibreTexts. 8.8: Chemistry of Esters. [Link]

• Chemistry Steps. Synthesis and Reactions of Lactones and Lactams. [Link]

• Polimery. Ring-opening polymerization of γ-butyrolactone and its derivatives: A review. [Link]

• PubChem. 5-(Hydroxymethyl)oxolan-2-one. [Link]

• MDPI. Studying the Ring-Opening Polymerization of 1,5-Dioxepan-2-one with Organocatalysts. [Link]

• INCHEM. The Nordic Expert Group for Criteria Documentation of Health Risks from Chemicals and The Dutch Expert Committee on Occupational. [Link]

• ResearchGate. Hydrolysis of GBL (open circles) and esterification of GHB (filled.... [Link]

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• RSC Publishing. Cationic ring-opening polymerization of a five membered cyclic dithiocarbonate having a tertiary amine moiety. [Link]

• Indian Journal of Chemistry. Kinetics of hydrolysis of 2-methyl! phenyl-3-(2'-hydroxybenzalamino )- quinazolin-4(3H). [Link]

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Comprehensive Comparison Guide: Validation of HPLC Analytical Methods for 5-(Methoxymethyl)oxolan-2-one Purity

The Analytical Dilemma: Detecting "Invisible" Lactones

5-(Methoxymethyl)oxolan-2-one (also known as 5-(methoxymethyl)dihydrofuran-2(3H)-one) is a specialized lactone derivative utilized in advanced organic synthesis and pharmaceutical development[1]. Analyzing the purity of this compound presents a significant analytical challenge: it lacks a conjugated π -electron system .

Because its chemical structure consists only of an ester/lactone carbonyl and an ether linkage, it does not possess a strong UV chromophore. Traditional High-Performance Liquid Chromatography (HPLC) relying on Ultraviolet (UV) detection at standard wavelengths (e.g., 254 nm) is effectively blind to this molecule. While low-wavelength UV (205–210 nm) can be attempted, it introduces severe baseline drift during gradient elution due to the UV absorbance of the mobile phase itself.

To achieve a scientifically rigorous purity assessment, analytical scientists must pivot to universal detection modalities: the Evaporative Light Scattering Detector (ELSD) or the Charged Aerosol Detector (CAD) . Both detectors measure non-volatile analytes independently of their optical properties[2][3].

Detector Performance Comparison: UV vs. ELSD vs. CAD

When selecting a method to validate under [4], the detector's fundamental mechanism dictates the method's reliability.

• HPLC-UV (210 nm): Relies on weak carbonyl absorbance. Highly susceptible to solvent interference.

• HPLC-ELSD: Nebulizes the effluent, evaporates the solvent, and measures the light scattered by the remaining analyte particles. It suffers from a non-linear (exponential) response curve, complicating purity quantification[2].

• HPLC-CAD: Similar to ELSD in sample desolvation, but it measures the charge transferred to the analyte particles via a corona discharge. CAD provides a more uniform, structure-independent response and superior sensitivity for lactones[5].

Quantitative Performance Matrix

The following table summarizes the comparative performance of these three modalities for lactone purity analysis, based on established chromatographic behavior for non-chromophoric molecules[5][6]:

Performance Metric	HPLC-UV (210 nm)	HPLC-ELSD	HPLC-CAD
Limit of Detection (LOD)	~50 - 100 ng	~10 - 25 ng	~1 - 5 ng
Limit of Quantitation (LOQ)	~150 ng	~50 ng	~10 ng
Linearity ( R2 )	> 0.99 (Narrow range)	< 0.95 (Requires Log-Log fit)	> 0.995 (Wide range)
Response Uniformity	Highly variable	Variable (Particle size dependent)	Highly uniform
Gradient Baseline Stability	Poor (Solvent absorbance)	Good	Excellent
Precision (RSD%)	3.0 - 5.0%	2.5 - 4.0%	0.5 - 1.5%

Fig 1. Mechanistic pathway of Charged Aerosol Detection (CAD) for non-volatile lactone analysis.

ICH Q2(R2) Method Validation Framework

To ensure the HPLC-CAD method is legally and scientifically defensible, it must be validated according to the[7]. The logic of this validation is built on causality:

• Specificity: We must prove the CAD signal belongs only to 5-(Methoxymethyl)oxolan-2-one. Because CAD is a universal detector, any non-volatile co-eluting impurity will generate a signal. High-resolution chromatographic separation is therefore mandatory.

• Linearity & Range: CAD response can exhibit slight non-linearity at extreme concentrations. Validation requires applying an appropriate calibration model (often a quadratic fit or data transformation) across the specification range (e.g., 50% to 150% of the target concentration)[7].

• Accuracy & Precision: Accuracy is assessed via spike-recovery to prove that the sample matrix does not suppress particle ionization in the CAD. Precision ensures the nebulizer and electrometer perform consistently across multiple injections.

Fig 2. Logical relationship of ICH Q2(R2) analytical validation parameters for purity methods.

Self-Validating Experimental Protocol: HPLC-CAD

The following protocol is designed as a self-validating system. It incorporates built-in System Suitability Testing (SST) to ensure that environmental or instrumental variables do not compromise data integrity.

A. Causality in Material Selection

• Mobile Phase: Must be 100% volatile. Non-volatile salts (e.g., phosphate buffers) will precipitate in the CAD, causing catastrophic background noise and equipment failure. We use Formic Acid.

• Column: A polar-embedded C18 or high-aqueous stable C18 is required to retain the relatively polar lactone while resisting phase collapse in high-water gradients.

B. Chromatographic Conditions

• Column: Waters XBridge C18 (4.6 x 150 mm, 3.5 µm) or equivalent.

• Mobile Phase A: LC-MS Grade Water with 0.1% Formic Acid.

• Mobile Phase B: LC-MS Grade Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 1.0 mL/min.

• Gradient:

  • 0–2 min: 5% B

  • 2–12 min: 5% → 60% B

  • 12–15 min: 60% → 95% B (Wash)

  • 15–20 min: 5% B (Equilibration)

• Injection Volume: 10 µL.

• CAD Settings: Evaporator temperature set to 35°C (optimized to prevent thermal degradation of the lactone while ensuring complete solvent evaporation); Data collection rate at 10 Hz.

C. Step-by-Step Workflow & System Suitability Testing (SST)

Step 1: System Equilibration & Blank Assessment

• Run the gradient method with a blank injection (Mobile Phase A).

• Validation Gate: The baseline must be stable, and no peaks >0.05% of the target analyte area may elute at the retention time of 5-(Methoxymethyl)oxolan-2-one. This proves Specificity against the solvent matrix.

Step 2: Precision Verification

• Prepare a standard solution of 5-(Methoxymethyl)oxolan-2-one at 1.0 mg/mL in 50:50 Water:Acetonitrile.

• Inject the standard six consecutive times.

• Validation Gate: Calculate the Relative Standard Deviation (RSD) of the peak areas. The system is only validated for use if the RSD is ≤2.0% . This proves instrumental Precision .

Step 3: Resolution & Specificity Testing

• Inject a resolution mixture containing 5-(Methoxymethyl)oxolan-2-one and its closest known synthetic precursor or degradation product.

• Validation Gate: The chromatographic resolution ( Rs​ ) between the lactone and the nearest impurity must be ≥1.5 . This guarantees baseline separation, ensuring accurate integration for purity calculations.

Step 4: Sample Analysis & Purity Calculation

• Inject the unknown sample preparations (in duplicate).

• Because CAD provides a highly uniform mass response, calculate the purity using the area normalization method:

  Purity(%)=(∑AreaAllPeaks​AreaLactone​​)×100

  (Note: Exclude system peaks identified in Step 1).

References

• European Medicines Agency (EMA) / International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline."[Link][4]

• International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)."[Link][7]

• National Institutes of Health (PMC). "Single-Laboratory Validation for the Determination of Terpene Lactones in Ginkgo biloba Dietary Supplement Crude Materials and Finished Products by High-Performance Liquid Chromatography with Evaporative Light-Scattering Detection."[Link][2]

• National Institutes of Health (PMC). "Uncovering the fragmentation and separation characteristics of sophorolipid biosurfactants with LC-MS-ESI." [Link][3]

• Semantic Scholar. "Comparison of UV and charged aerosol detection approach in pharmaceutical analysis of statins."[Link][5]

• ResearchGate. "Application of HPLC Coupled with a Charged Aerosol Detector to the Evaluation of Fructose, Glucose, Sucrose, and Inositol Levels."[Link][6]

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Comparing metal catalysts for the synthesis of 5-(Methoxymethyl)oxolan-2-one

An In-Depth Guide to Metal Catalysts for the Synthesis of γ-Butyrolactones: A Comparative Analysis for Researchers and Drug Development Professionals

Introduction

This guide will delve into the nuances of various metal-catalyzed synthetic routes, offering a detailed comparison of their performance based on experimental data. We will explore the mechanisms, advantages, and limitations of different catalytic systems, providing a solid foundation for catalyst selection and process optimization in the synthesis of this important class of molecules.

General Reaction Pathways to γ-Butyrolactones

The synthesis of γ-butyrolactones can be broadly approached through two primary routes: the hydrogenation of levulinic acid and its esters, and the cyclization of various functionalized C4 and C5 precursors.

Caption: General synthetic routes to γ-butyrolactones.

The hydrogenation pathway is particularly relevant for the production of GVL from biomass-derived levulinic acid.[1] The cyclization routes offer versatility in accessing a wider range of substituted γ-butyrolactones from different starting materials.[2]

Comparative Analysis of Metal Catalysts

The choice of metal catalyst is critical and significantly influences the efficiency, selectivity, and overall viability of the synthesis. Below is a comparative analysis of commonly employed metal catalysts for the synthesis of γ-butyrolactones.

Ruthenium-Based Catalysts

Ruthenium catalysts, particularly heterogeneous catalysts like ruthenium on carbon (Ru/C), are highly effective for the hydrogenation of levulinic acid to GVL.[3]

• Mechanism: The reaction proceeds through the hydrogenation of the ketone group of levulinic acid to form γ-hydroxyvaleric acid, which then undergoes spontaneous intramolecular esterification to yield GVL.[1]

• Performance: Ru/C catalysts exhibit excellent activity and selectivity, often achieving near-quantitative yields of GVL under relatively mild conditions.[3] The use of copper as a non-noble metal alternative is also being explored, though it may require more forcing conditions.[3]

• Advantages: High efficiency, reusability of the heterogeneous catalyst, and applicability to biomass valorization.

• Limitations: The cost of ruthenium can be a consideration for large-scale industrial processes.

Palladium-Based Catalysts

Palladium catalysts are exceptionally versatile and have been employed in a variety of lactonization reactions.

• Mechanism: Palladium catalysts can facilitate the cycloisomerization of alkynoic acids, where the palladium activates the alkyne for nucleophilic attack by the carboxylic acid.[2] They are also instrumental in tandem coupling/cyclization reactions of halo-substituted carboxylic acids with alkynes.[2] More advanced applications include directed C-H activation to form the lactone ring.[4][5][6]

• Performance: The performance of palladium catalysts is highly dependent on the specific reaction, ligands, and additives used. For instance, in the cyclization-alkoxycarbonylation of alkynoic acids, the choice of substrate can influence the size of the resulting lactone ring.[2]

• Advantages: High versatility, enabling a wide range of synthetic transformations to access complex lactones.

• Limitations: The cost of palladium and the need for specific ligands and reaction conditions for optimal performance.

Gold-Based Catalysts

Gold catalysts have emerged as powerful tools for the synthesis of lactones through unique cyclization pathways.

• Mechanism: Gold catalysts, typically in the form of gold(I) or gold(III) complexes, are highly carbophilic and can activate carbon-carbon multiple bonds towards nucleophilic attack. This is particularly effective in the intramolecular cyclization of alkynoic acids.[2][7]

• Performance: Gold catalysts can promote cyclization reactions under mild conditions with high efficiency. The interplay between the gold catalyst and the support material can also be crucial for its activity.[8]

• Advantages: Unique reactivity profile, often leading to different selectivity compared to other metals, and the ability to catalyze reactions under mild conditions.

• Limitations: The high cost of gold is a significant factor, and the catalyst can be sensitive to reaction conditions.

Other Metal Catalysts

Besides the noble metals, other transition metals and main group elements have shown promise in γ-lactone synthesis.

• Zirconium-based Catalysts: Zeolites containing zirconium, such as Zr-Beta, have demonstrated high activity and selectivity in the catalytic transfer hydrogenation of ethyl levulinate to GVL using isopropanol as a hydrogen donor.[9] The Lewis acidic sites on the zeolite are believed to be the active centers for this transformation.[9]

• Copper-based Catalysts: Raney Cu has been shown to be an effective and reusable catalyst for the hydrogenation of ethyl levulinate to GVL.[3] Copper catalysts are an attractive, more economical alternative to precious metals.[3]

Data Presentation: A Comparative Overview

The following table summarizes the performance of various metal catalysts in the synthesis of γ-valerolactone (GVL) and other γ-butyrolactones.

Catalyst	Substrate	Reaction Conditions	Yield (%)	Selectivity (%)	Reference
Ru/C	Levulinic Acid	H₂ pressure, heat	Nearly 100	High	[3]
Raney Cu	Ethyl Levulinate	160 °C, 3 h, H₂	98.3	High	[3]
2%Zr-Beta-7d	Ethyl Levulinate	110 °C, 8 h, isopropanol	88.7	High	[9]
PdCl₂(PPh₃)₂/CuI	3-Iodothiophene-2-carboxylic acid & terminal alkyne	DMF, 75 °C	up to 80	High	[10]
Ph₃PAuCl/AgOTf	2-(1-alkynyl)-2-alken-1-ones & nitrones	-	Good	Excellent	[11]

Experimental Protocols

Representative Protocol 1: Ru/C Catalyzed Hydrogenation of Levulinic Acid to GVL

Objective: To synthesize γ-valerolactone (GVL) from levulinic acid using a heterogeneous ruthenium on carbon catalyst.

Materials:

• Levulinic acid

• 5% Ru/C catalyst

• Hydrogen gas

• Solvent (e.g., water or an organic solvent)

• High-pressure autoclave reactor

Procedure:

• The autoclave reactor is charged with levulinic acid, the Ru/C catalyst (typically 1-5 wt% relative to the substrate), and the chosen solvent.

• The reactor is sealed and purged several times with nitrogen gas to remove air, followed by purging with hydrogen gas.

• The reactor is pressurized with hydrogen to the desired pressure (e.g., 1-5 MPa).

• The reaction mixture is heated to the desired temperature (e.g., 100-150 °C) with vigorous stirring.

• The reaction is monitored by taking samples periodically and analyzing them by gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Once the reaction is complete (typically after a few hours), the reactor is cooled to room temperature and the pressure is carefully released.

• The reaction mixture is filtered to recover the heterogeneous Ru/C catalyst, which can be washed and reused.

• The filtrate containing the GVL product is then purified, for example, by distillation.

Representative Protocol 2: Palladium-Catalyzed Cyclization of an Alkynoic Acid

Objective: To synthesize a substituted γ-butyrolactone via the palladium-catalyzed intramolecular cyclization of a γ,δ-alkynoic acid.

Materials:

• A suitable γ,δ-alkynoic acid

• Palladium catalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂)

• Ligand (if required, e.g., a phosphine ligand)

• Base (e.g., an amine like triethylamine)

• Anhydrous solvent (e.g., acetonitrile, DMF)

Procedure:

• A reaction flask is charged with the γ,δ-alkynoic acid, the palladium catalyst (typically 1-5 mol%), and the ligand (if used).

• The flask is evacuated and backfilled with an inert gas (e.g., argon or nitrogen).

• Anhydrous solvent and the base are added via syringe.

• The reaction mixture is heated to the desired temperature (e.g., 60-100 °C) and stirred.

• The progress of the reaction is monitored by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, the reaction mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel to isolate the desired γ-butyrolactone.

Visualization of a General Catalytic Cycle

The following diagram illustrates a simplified catalytic cycle for the palladium-catalyzed cyclization of an unsaturated carboxylic acid.

Caption: A simplified catalytic cycle for palladium-catalyzed lactonization.

Conclusion

The synthesis of γ-butyrolactones is a rich area of research with a diverse array of effective metal catalysts. While specific data for 5-(Methoxymethyl)oxolan-2-one remains elusive, the principles derived from the synthesis of GVL and other γ-butyrolactones provide a strong framework for catalyst selection and development. Ruthenium catalysts excel in the hydrogenation of biomass-derived feedstocks, offering a green and efficient route to GVL. Palladium and gold catalysts provide unparalleled versatility for the synthesis of more complex and substituted lactones through various cyclization strategies. The emergence of catalysts based on more abundant and less expensive metals like copper and zirconium also presents exciting opportunities for developing more sustainable and economical synthetic processes. This guide provides researchers and drug development professionals with a comprehensive overview to navigate the selection of metal catalysts for the synthesis of this important class of molecules.

References

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Comparative Guide: Determining Enantiomeric Excess of 5-(Methoxymethyl)oxolan-2-one via Chiral HPLC

Executive Summary

Determining the enantiomeric excess (ee) of chiral building blocks is a critical quality control step in pharmaceutical development. 5-(Methoxymethyl)oxolan-2-one (a substituted γ -butyrolactone) is a highly versatile chiral intermediate used in the synthesis of nucleoside analogs and enzyme inhibitors. Because enantiomers exhibit identical physical properties in achiral environments, High-Performance Liquid Chromatography (HPLC) utilizing a Chiral Stationary Phase (CSP) is the gold standard for resolving these isomers and quantifying their ratio[1].

This guide provides an objective comparison of CSPs, explores the mechanistic rationale behind separation parameters, and establishes a self-validating experimental protocol for researchers analyzing 5-(Methoxymethyl)oxolan-2-one.

Mechanistic Rationale: Analyte-CSP Interactions

To achieve baseline separation, the chosen method must exploit the subtle stereochemical differences between the (R) and (S) enantiomers of the lactone.

Chiral discrimination relies on the formation of transient diastereomeric complexes between the analyte and the CSP[1]. For 5-(Methoxymethyl)oxolan-2-one, the primary interaction sites are:

• The Lactone Carbonyl ( C=O ): Acts as a strong hydrogen-bond acceptor.

• The Ether Oxygen (Methoxymethyl group): Provides secondary dipole-dipole interactions and hydrogen bonding.

• The Stereocenter (C5): Dictates the spatial orientation of the methoxymethyl group, determining how deeply the molecule can intercalate into the chiral grooves of the stationary phase.

When using polysaccharide-based CSPs (derivatized with phenylcarbamates), the carbamate NH groups act as hydrogen-bond donors, while the π -electron clouds of the phenyl rings provide steric boundaries. The enantiomer that achieves a tighter "steric fit" within the polymer's chiral cavity will form a more stable complex, resulting in a longer retention time ( tR​ ).

Comparative Analysis of Chiral Stationary Phases

Selecting the correct column is the most consequential step in chiral method development. For γ -lactone derivatives, polysaccharide-based columns generally outperform cyclodextrin or macrocyclic antibiotic phases[2].

Below is a comparative analysis of the most common CSPs utilized for this class of molecules, contrasting traditional coated phases with newer immobilized technologies.

Table 1: Performance Comparison of CSPs for γ -Lactone Derivatives

Stationary Phase	Polymer Backbone	Modifier Compatibility	Typical Resolution ( Rs​ )	Robustness / Lifespan
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate) (Coated)	Hexane, Alcohols (Strict limits)	> 2.0 (Excellent)	Moderate (Sensitive to solvent shock)
Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate) (Coated)	Hexane, Alcohols (Strict limits)	1.2 - 1.8 (Moderate)	Moderate (Sensitive to solvent shock)
Chiralpak IG	Amylose derivatized (Immobilized)	Broad (incl. THF, DCM, EtOAc)	> 1.5 (Good)	High (Resistant to harsh solvents)

Data Synthesis: Amylose-based derivatives (like AD-H) typically exhibit stronger retention and higher selectivity for γ -lactones than their cellulose counterparts (like OD-H)[3]. This is due to the distinct helical conformation of amylose, which creates deeper chiral grooves that better accommodate the 5-substituted methoxymethyl group.

Method Development Workflow

Fig 1. Logical workflow for chiral HPLC method development and ee determination.

Self-Validating Experimental Protocol

To ensure trustworthiness, the following protocol incorporates a System Suitability Test (SST) . A method cannot be trusted to quantify ee if the chromatographic system is failing to resolve the peaks consistently.

A. Reagents and Equipment

• HPLC System: Standard system equipped with a UV/Vis or PDA detector.

• Column: 4 (250 mm × 4.6 mm, 5 µm)[4].

• Mobile Phase: HPLC-grade Hexane and Isopropanol (IPA).

B. Step-by-Step Methodology

• Mobile Phase Preparation: Prepare an isocratic mixture of Hexane/IPA (95:5, v/v). Degas ultrasonically for 10 minutes.

• Sample Preparation: Dissolve 5-(Methoxymethyl)oxolan-2-one in the mobile phase to achieve a concentration of 1.0 mg/mL. Note: Always use the mobile phase as the diluent to prevent solvent-induced peak distortion.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C (Strictly controlled)

  • Detection Wavelength: 210 nm

  • Injection Volume: 10 µL

• System Suitability Testing (SST): Inject a racemic standard of the lactone 3 times.

  • Validation Criteria: The system is only validated if Resolution ( Rs​ ) ≥1.5 , Tailing Factor ( Tf​ ) ≤1.2 , and the Area % of each peak is 50±0.5% .

• Sample Analysis: Inject the synthesized/unknown sample. Integrate the peak areas for the major and minor enantiomers.

C. Calculation of Enantiomeric Excess

The enantiomeric excess is calculated using the integrated peak areas ( A ) of the separated (R) and (S) enantiomers[1]:

ee(%)=Amajor​+Aminor​∣Amajor​−Aminor​∣​×100

Causality in Experimental Choices (Expertise & Experience)

A robust protocol is built on understanding why parameters are set, rather than just following them blindly.

• Why UV Detection at 210 nm? Unlike aromatic compounds, 5-(Methoxymethyl)oxolan-2-one lacks an extended π -conjugated system. The only significant chromophore is the lactone carbonyl, which undergoes an n→π∗ transition that absorbs weakly in the low UV range (205–215 nm)[4][5].

• Why Isopropanol (IPA) over Ethanol? IPA acts as a polar modifier and a hydrogen-bond competitor. Because IPA is bulkier than ethanol, it reduces non-specific background hydrogen bonding between the analyte and the CSP without fully displacing the analyte from the chiral grooves. A 95:5 Hexane/IPA ratio provides the optimal balance; increasing IPA to 10% would disrupt the transient diastereomeric complexes, leading to co-elution.

• Why is Temperature Control (25°C) Critical? Chiral separations are highly enthalpy-driven thermodynamic processes. A fluctuation of even 2–3 °C can drastically shift the complexation equilibrium. Lower temperatures generally increase resolution (by maximizing enthalpic interactions) but broaden peaks due to reduced mass transfer kinetics. 25°C represents the optimal thermodynamic compromise for this lactone.

References

• RSC Advances - Enantioselective Synthesis of Chiral Multicyclic γ-Lactones via Dynamic Kinetic Resolution of Racemic γ-Keto Carboxylic Acids. URL:[Link]

• Journal of Organic Chemistry (ACS) - Synthesis of Chiral 4-Alkyl-3,4-dihydrocoumarins via Rh-Catalyzed Asymmetric Arylation and Acid-Promoted Transesterification. URL:[Link]

• Asian Journal of Chemistry - Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. URL:[Link]

• Česká a slovenská farmacie - HPLC separation of enantiomers using chiral stationary phases. URL:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Comparative stability of 5-(Methoxymethyl)oxolan-2-one and other substituted lactones

An In-Depth Technical Guide to the Comparative Stability of 5-(Methoxymethyl)oxolan-2-one and Other Substituted Lactones

For researchers, scientists, and professionals in drug development, understanding the stability of molecular scaffolds is paramount. The lactone moiety, a cyclic ester, is a privileged structure found in numerous natural products, pharmaceuticals, and polymers. Its stability is not a fixed property but a dynamic characteristic profoundly influenced by its chemical environment, including ring size, substitution patterns, and the conditions to which it is exposed.

This guide provides a comparative analysis of the stability of 5-(Methoxymethyl)oxolan-2-one, a substituted γ-butyrolactone, against a panel of structurally diverse lactones. We will delve into the underlying chemical principles governing their stability and provide robust, field-tested experimental protocols for assessment. The insights herein are designed to empower researchers to make informed decisions in molecule design, formulation, and stability-indicating analysis.

The Chemical Foundation of Lactone Stability

The reactivity of the ester bond within the lactone ring is the primary determinant of its stability. The key degradation pathway is hydrolysis, which leads to the ring-opening formation of the corresponding hydroxy acid. This reaction is reversible and its equilibrium is highly dependent on pH.[1][2][3] Under strongly alkaline conditions (e.g., pH 12), the conversion of γ-butyrolactone (GBL) to its hydroxy acid salt is rapid and essentially complete.[2] Conversely, in acidic media (e.g., pH 2), an equilibrium is established more slowly between the lactone and the open-chain form.[1][4]

Several structural factors modulate this intrinsic reactivity:

• Ring Size and Strain: Five-membered γ-lactones, such as γ-butyrolactone, are generally more stable and less strained than six-membered δ-lactones (e.g., δ-valerolactone).[5] This lower ring strain in γ-lactones means there is a smaller thermodynamic driving force for ring-opening.[5]

• Substitution: The nature, position, and stereochemistry of substituents on the lactone ring can exert significant electronic and steric effects.

  • Electronic Effects: Electron-withdrawing groups (EWGs) attached to the ring can increase the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack and thus decreasing stability.[6][7] Conversely, electron-donating groups (EDGs) can decrease carbonyl reactivity and enhance stability.

  • Steric Effects: Bulky substituents near the ester group can sterically hinder the approach of a nucleophile (like water or hydroxide), slowing the rate of hydrolysis.[8]

Comparative Stability Analysis

To contextualize the stability of 5-(Methoxymethyl)oxolan-2-one , we will compare it against three representative lactones: the unsubstituted parent ring (γ-Butyrolactone ), a six-membered ring analogue (δ-Valerolactone ), and a γ-lactone with a simple alkyl substituent (γ-Valerolactone ).

Compound	Structure	Class	Key Structural Features	Anticipated Relative Hydrolytic Stability
5-(Methoxymethyl)oxolan-2-one	O=C1OCCC1	Substituted γ-Lactone	5-membered ring; Electron-donating methoxymethyl group at C5.	High
γ-Butyrolactone (GBL)	O=C1OCCC1	γ-Lactone	Unsubstituted 5-membered ring.	High (Baseline)
γ-Valerolactone (GVL)	O=C1OCCC1	Substituted γ-Lactone	5-membered ring; Electron-donating methyl group at C5.	High
δ-Valerolactone (DVL)	O=C1OCCCC1	δ-Lactone	6-membered ring; Higher ring strain than GBL.	Moderate

Discussion of Relative Stability

• 5-(Methoxymethyl)oxolan-2-one vs. γ-Butyrolactone (GBL): The primary structural difference is the methoxymethyl group (-CH₂OCH₃) at the 5-position (the carbon adjacent to the ring oxygen). This group is weakly electron-donating through induction. This effect is expected to slightly decrease the electrophilicity of the carbonyl carbon compared to the unsubstituted GBL. Therefore, 5-(Methoxymethyl)oxolan-2-one is predicted to have comparable, or slightly greater, hydrolytic stability than GBL under similar conditions.

• 5-(Methoxymethyl)oxolan-2-one vs. γ-Valerolactone (GVL): GVL features a methyl group at the 5-position. Both the methyl and methoxymethyl groups are electron-donating. GVL is known to be chemically stable, with hydrolysis to 4-hydroxyvaleric acid occurring to a significant extent only at elevated temperatures or in the presence of acid/base catalysts.[5] Given the similar electronic nature of the substituents, the stability of 5-(Methoxymethyl)oxolan-2-one is expected to be very similar to that of GVL.

• γ-Lactones vs. δ-Valerolactone (DVL): The transition from a 5-membered to a 6-membered ring introduces greater ring strain in DVL.[5] This increased strain provides a greater thermodynamic driving force for the ring-opening hydrolysis reaction. Consequently, δ-valerolactone is significantly less stable and more prone to hydrolysis and polymerization compared to γ-butyrolactone and its derivatives.[5] Studies monitoring the acid-catalyzed ring-opening in methanol show that δ-valerolactones are among the fastest to ring-open, reacting considerably faster than γ-butyrolactones.[9]

Experimental Protocols for Stability Assessment

A definitive stability assessment requires rigorous experimental testing under stressed conditions. These "forced degradation" studies are essential for identifying potential degradation products and establishing stability-indicating analytical methods.

Below are detailed protocols for assessing hydrolytic, thermal, and photolytic stability. The primary analytical technique is High-Performance Liquid Chromatography (HPLC), which is adept at separating and quantifying the parent lactone from its degradation products.[10][11] Nuclear Magnetic Resonance (NMR) spectroscopy is also a powerful tool for monitoring the ring-opening equilibrium in solution.[9][12][13]

General Workflow for Forced Degradation Studies

The following diagram illustrates a typical workflow for conducting a forced degradation study on a lactone-containing compound.

Caption: A generalized workflow for conducting forced degradation studies on lactones.

Protocol 3.1: Forced Hydrolysis – Acidic and Basic Conditions

Objective: To determine the rate of hydrolytic degradation under acidic and basic conditions.

Causality: Acid and base catalysis represent the most common mechanisms for ester hydrolysis.[7] Using elevated temperatures (for acid) accelerates the reaction to observable rates. Basic hydrolysis is typically rapid even at room temperature.[2]

Materials:

• Lactone test compound

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• Acetonitrile (ACN) or Methanol (MeOH), HPLC grade

• Water, HPLC grade

• HPLC system with UV or MS detector

• C18 reverse-phase HPLC column

• pH meter, calibrated

• Thermostatic water bath or oven

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the lactone in ACN or MeOH.

• Stress Sample Preparation:

  • Acid: Pipette 1 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with 0.1 M HCl. This creates a ~100 µg/mL working solution.

  • Base: Pipette 1 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with 0.1 M NaOH.

• Incubation:

  • Place the acid solution in a water bath set to 60-80°C.

  • Keep the base solution at room temperature (~25°C) due to its higher reactivity.

• Time-Point Sampling: Withdraw aliquots (e.g., 1 mL) from each flask at specified time points (e.g., 0, 1, 2, 4, 8, 24 hours).

• Reaction Quenching (Critical Step): Immediately after withdrawal, neutralize the aliquot to stop the hydrolysis.

  • For the acid sample, add an equimolar amount of NaOH.

  • For the base sample, add an equimolar amount of HCl.

  • Place the quenched samples on ice or in a cooled autosampler (4°C) to prevent further degradation prior to analysis.[11] This step is crucial for reproducibility.

• HPLC Analysis: Inject the quenched samples onto the HPLC system. Use a mobile phase that provides good separation between the parent lactone and its ring-opened hydroxy acid. A typical starting point is a gradient of water and acetonitrile with 0.1% formic acid.

• Data Interpretation: Calculate the percentage of lactone remaining at each time point by comparing its peak area to the initial (t=0) peak area. Plot the percentage remaining versus time to determine the degradation kinetics.

Protocol 3.2: Thermal Stability Assessment

Objective: To evaluate the stability of the lactone in the solid state at elevated temperatures.

Causality: Thermal stress can provide the energy needed to overcome activation barriers for decomposition, which may or may not involve hydrolysis if trace water is present. For some lactones, high temperatures can induce depolymerization or other rearrangement reactions.

Procedure:

• Place a small amount (5-10 mg) of the solid lactone in a clean, dry glass vial.

• Place the vial in a stability oven set to a high temperature (e.g., 80°C).

• At specified time points (e.g., 1, 3, 7, 14 days), remove a sample.

• Prepare a solution of known concentration (e.g., 100 µg/mL) in a suitable solvent (e.g., ACN).

• Analyze by HPLC and compare the purity to an unstressed control sample stored at low temperature.

Protocol 3.3: Photostability Assessment

Objective: To determine if the lactone is susceptible to degradation upon exposure to light.

Causality: Light energy, particularly in the UV spectrum, can be absorbed by chromophores in a molecule, promoting it to an excited state. This can lead to bond cleavage, oxidation, or other photochemical reactions. While simple saturated lactones have weak chromophores, impurities or other functional groups in the molecule can initiate photodegradation.

Procedure:

• Prepare a solution of the lactone (e.g., 100 µg/mL) in a solvent transparent to UV-Vis light (e.g., water or ACN).

• Place the solution in a quartz vial (which allows UV transmission).

• Prepare a "dark control" by wrapping an identical vial in aluminum foil.

• Expose both vials in a photostability chamber according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

• After exposure, analyze both the exposed sample and the dark control by HPLC.

• Compare the chromatograms to identify any new peaks (degradants) and quantify the loss of the parent lactone.

Mechanistic Insights into Lactone Hydrolysis

Understanding the reaction mechanism provides a framework for predicting stability. Lactone hydrolysis proceeds via nucleophilic acyl substitution, with distinct pathways under basic and acidic conditions.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-(Methoxymethyl)oxolan-2-one

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 5-(Methoxymethyl)oxolan-2-one. As a compound utilized in specialized research and development, understanding its chemical properties and associated hazards is paramount to ensuring the safety of laboratory personnel and environmental integrity. This document synthesizes established best practices for chemical waste management, drawing parallels from structurally related compounds to offer a robust and cautious approach.

Understanding the Compound: Hazard Profile and Safety Considerations

Lactones can exhibit varying degrees of biological activity, and some are known to be skin and eye irritants. For instance, the related compound 5-(Hydroxymethyl)oxolan-2-one is known to cause skin and eye irritation, as well as respiratory irritation[1]. The ether linkage present in 5-(Methoxymethyl)oxolan-2-one introduces the potential for peroxide formation, a significant safety concern with many ether-containing compounds[2][3]. Ethers can react with atmospheric oxygen to form explosive peroxides, especially when exposed to air and light over time[2][3].

Key Assumed Hazards:

• Skin and eye irritant

• Potential for respiratory tract irritation

• May form explosive peroxides upon prolonged storage, especially after being opened[3]

• Combustible nature

Due to these potential hazards, appropriate Personal Protective Equipment (PPE) is mandatory when handling 5-(Methoxymethyl)oxolan-2-one.

Table 1: Essential Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye and Face	Chemical safety goggles or a face shield.	To protect against splashes that can cause serious eye irritation or damage.
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact, which may lead to irritation or allergic reactions[4][5].
Body Protection	A laboratory coat or chemical-resistant apron.	To protect against accidental spills and contamination of personal clothing.
Respiratory	To be used in a well-ventilated area or under a chemical fume hood. A respirator may be necessary for large spills.	To minimize the inhalation of vapors, which may cause respiratory irritation[1].

Step-by-Step Disposal Protocol for 5-(Methoxymethyl)oxolan-2-one

The cardinal rule for the disposal of 5-(Methoxymethyl)oxolan-2-one is to never discard it down the drain[2][6]. Organic chemicals can disrupt wastewater treatment processes and harm aquatic life. All chemical waste must be collected, properly labeled, and disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor[3][6].

Workflow for Waste Segregation and Collection

Caption: Waste Collection and Segregation Workflow.

Detailed Procedural Steps:

• Waste Characterization: Designate all unused 5-(Methoxymethyl)oxolan-2-one and materials contaminated with it as hazardous chemical waste.

• Container Selection:

  • Use a dedicated, leak-proof container made of a material compatible with organic solvents (e.g., glass or high-density polyethylene)[2].

  • The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "5-(Methoxymethyl)oxolan-2-one".

  • Avoid using metal containers if there is a possibility of water contamination, as this can lead to rust[2].

• Waste Collection:

  • Collect the waste in the designated container, ensuring not to overfill it (a general rule is to fill to no more than 80% capacity).

  • Keep the container closed at all times, except when adding waste[3]. This minimizes the release of vapors and reduces the risk of peroxide formation.

• Storage:

  • Store the waste container in a well-ventilated area, such as a satellite accumulation area within the laboratory, which should be under a fume hood if possible.

  • Store away from incompatible materials, such as strong oxidizing agents, acids, and bases[7].

  • Given the ether linkage, it is prudent to date the container when the first waste is added and to dispose of it within a limited timeframe (e.g., six months) to mitigate the risk of peroxide accumulation[3].

• Disposal of Empty Containers:

  • An empty container that held 5-(Methoxymethyl)oxolan-2-one must be managed as hazardous waste unless it is "RCRA empty."[8].

  • To render a container RCRA empty, it must be triple-rinsed with a suitable solvent (e.g., ethanol or acetone)[3].

  • The rinsate from this process must be collected and disposed of as hazardous waste[3].

  • Once triple-rinsed, the original labels should be defaced, and the container can be disposed of as regular laboratory glass or plastic waste, in accordance with institutional policies[3][9].

Emergency Procedures: Managing Spills

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

Spill Response Decision Tree

Caption: Spill Response and Management Workflow.

Small Spill Cleanup Protocol:

• Alert Personnel: Immediately alert others in the vicinity.

• Ventilation: Ensure the area is well-ventilated.

• PPE: Don the appropriate PPE as outlined in Table 1.

• Containment: Use an inert absorbent material, such as vermiculite, sand, or a commercial sorbent, to contain the spill[6].

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in a labeled, sealable container for hazardous waste.

• Decontamination: Clean the spill area with a detergent and water solution, collecting the cleaning materials for hazardous waste disposal.

For large spills, immediately evacuate the area, notify your institution's EHS, and, if necessary, contact local emergency services. Do not attempt to clean up a large spill without specialized training and equipment[6].

Conclusion: A Commitment to Safety and Compliance

The proper disposal of 5-(Methoxymethyl)oxolan-2-one is a critical aspect of laboratory safety and environmental responsibility. By adhering to the procedures outlined in this guide, researchers can minimize risks and ensure compliance with regulatory standards. Always consult your institution's specific chemical hygiene plan and EHS guidelines, as local regulations may have additional requirements. The principles of proactive waste management, proper segregation, and thorough documentation are the cornerstones of a safe and sustainable research environment.

References

• Hazardous Waste Disposal . (n.d.). Retrieved from vertexaisearch.cloud.google.com.[2]

• 5-(Hydroxymethyl)oxolan-2-one | C5H8O3 | CID 98431 . (n.d.). PubChem. Retrieved from pubchem.ncbi.nlm.nih.gov.[1]

• 5-methoxy-5-methyl-oxolan-2-one — Chemical Substance Information . (n.d.). NextSDS. Retrieved from nextsds.com.[10]

• Laboratory Guide for Managing Chemical Waste . (n.d.). Vanderbilt University Medical Center. Retrieved from vumc.org.[3]

• Material Safety Data Sheet . (2020, June 30). Retrieved from vertexaisearch.cloud.google.com.[11]

• SAFETY DATA SHEET - Sigma-Aldrich . (2026, March 16). Retrieved from sigmaaldrich.com.[4]

• Proper Disposal Procedures for Massoia Lactone . (n.d.). Benchchem. Retrieved from benchchem.com.[6]

• Chemical Safety Data Sheet MSDS / SDS - 5-(METHOXYMETHYL)-2-FURALDEHYDE . (2025, July 19). ChemicalBook. Retrieved from chemicalbook.com.[12]

• Chemical Waste Disposal Guidelines . (n.d.). Emory University. Retrieved from vertexaisearch.cloud.google.com.[13]

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• Safety Data Sheet - Spectrum Chemical . (2015, June 4). Retrieved from spectrumchemical.com.[7]

• Hazardous Waste Disposal Guide . (2023, February 27). Northwestern University. Retrieved from researchsafety.northwestern.edu.[9]

• Management of Hazardous Waste Pharmaceuticals OTC Nicotine Exemption & Subpart P . (n.d.). U.S. Environmental Protection Agency. Retrieved from epa.gov.[15]

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Personal protective equipment for handling 5-(Methoxymethyl)oxolan-2-one

As a Senior Application Scientist, I approach chemical safety not merely as a regulatory checklist, but as a mechanistic requirement. 5-(Methoxymethyl)oxolan-2-one—a functionalized γ -butyrolactone derivative—is a highly valuable chiral auxiliary and intermediate in drug development. However, its structural motifs (a reactive lactone ring coupled with a lipophilic methoxymethyl ether) impart specific physicochemical hazards.

To build a truly safe operational environment, we must move beyond generic safety data sheets and understand the causality behind the required personal protective equipment (PPE) and handling protocols.

Mechanistic Hazard Profile: The Causality of Protection

Understanding the molecular behavior of 5-(Methoxymethyl)oxolan-2-one is critical for selecting the appropriate protective barriers. Like its parent compound, γ -butyrolactone (GBL), it exhibits specific toxicological pathways:

• Dermal Permeation & The Carrier Effect: Lactones are excellent polar aprotic-like solvents. The addition of the methoxymethyl group increases its lipophilicity, enhancing its ability to partition into the stratum corneum. If spilled on the skin, it not only penetrates rapidly but can also act as a "carrier solvent," transporting dissolved active pharmaceutical ingredients (APIs) directly into the bloodstream[1].

• Irreversible Ocular Toxicity (Eye Dam. 1): The lactone ring is highly susceptible to hydrolysis. Upon contact with the aqueous, protein-rich environment of the cornea, ring-opening hydrolysis occurs rapidly, generating hydroxy acids. This localized pH shift and subsequent protein denaturation cause severe, potentially irreversible eye damage[2].

• Inhalation & CNS Depression (STOT SE 3): While less volatile than unsubstituted GBL at room temperature, aerosolization during vigorous stirring or pressurized transfer can lead to inhalation. Systemic absorption crosses the blood-brain barrier, causing central nervous system (CNS) depression, manifesting as profound drowsiness or dizziness.

Quantitative PPE Selection Matrix

Standard laboratory nitrile gloves are highly permeable to lactones and offer a false sense of security. Protection must be quantified by permeation breakthrough times[1].

Table 1: Quantitative PPE Selection Matrix for 5-(Methoxymethyl)oxolan-2-one

PPE Component	Recommended Material Specifications	Breakthrough Time	Replacement & Validation Protocol
Primary Gloves	Butyl Rubber ( ≥ 0.7 mm thickness)	> 480 minutes	Perform pneumatic inflation test before use. Replace immediately if contaminated.
Inner Gloves	Nitrile (0.1 mm thickness)	< 15 minutes	Single-use only. Acts strictly as a biological barrier and secondary layer.
Eye Protection	Polycarbonate Indirect-Vent Goggles	N/A (Splash barrier)	Standard safety glasses are insufficient. Goggles must form a facial seal.
Body Protection	Teflon or Tyvek Chemically Resistant Apron	> 240 minutes	Wear over a standard flame-retardant lab coat. Decontaminate after use.
Respiratory	A-Type Filter Respirator (Full Mask)	N/A	Required only if handling outside a fume hood or if aerosolization is expected[3].

Operational Workflow: Self-Validating Handling Protocols

Trust in a protocol comes from its ability to validate itself at every step. The following methodology ensures that 5-(Methoxymethyl)oxolan-2-one is handled with zero ambient exposure[4].

Step-by-Step Closed-System Transfer:

• Pre-Transfer Environmental Validation: Conduct all transfers inside a chemical fume hood. Self-Validation: Before opening the reagent, tape a small strip of tissue paper to the bottom of the sash. Visually confirm a steady inward directional airflow (minimum face velocity of 100 fpm).

• Glove Integrity Check: Perform a pneumatic inflation test on the butyl rubber gloves. Trap air inside the glove, roll the cuff tightly, and submerge the fingers in water to check for micro-bubbles indicating punctures.

• Apparatus Assembly: Assemble a Schlenk line or positive-pressure transfer cannula. Secure all ground-glass joints with Keck clips. Self-Validation: Pull a mild vacuum on the empty receiving flask and seal it. Monitor the pressure gauge for 60 seconds to ensure seal integrity before introducing the chemical.

• Dispensing: Transfer the lactone using positive nitrogen pressure rather than pouring. This eliminates the risk of splashing and prevents the generation of inhalable aerosols.

• In-Situ Decontamination: Before removing the cannula from the hood, rinse it internally and externally with a neutralizing solvent (e.g., a 50/50 ethanol/water mixture) directly into a designated waste container[1].

Spill Response and Disposal Plan

In the event of a breach, immediate and chemically logical action is required. Never use water as a primary cleanup agent , as it will rapidly spread the lipophilic lactone across the surface[5].

Emergency Step-by-Step Spill Protocol:

• Isolation: Evacuate the immediate area if >50 mL is spilled outside of containment.

• Dry Containment: Surround and cover the spill completely with an inert, liquid-binding material (e.g., diatomaceous earth, universal chemical spill pads, or dry sand)[5]. Allow 5 minutes for complete capillary uptake.

• Chemical Neutralization: Once the bulk liquid is absorbed and removed, treat the contaminated surface with a 5% sodium bicarbonate solution. This promotes mild alkaline hydrolysis of residual lactone rings, converting the chemical into a less hazardous, water-soluble hydroxy-acid salt[2].

• Waste Collection: Use non-sparking tools to scoop the absorbent into a high-density polyethylene (HDPE) waste container. Label explicitly as "Hazardous Waste: Lactone/Solvent Mixture."

• Final Wash: Wash the neutralized surface thoroughly with industrial soap and water.

Workflow Visualization

Operational and spill response workflow for 5-(Methoxymethyl)oxolan-2-one handling.

References

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
• European Chemicals Agency (ECHA). " γ -butyrolactone Hazard Assessment." europa.eu.
• TCI Chemicals. "SAFETY DATA SHEET: gamma-Butyrolactone." tcichemicals.com.
• Ark-Chem. "Safety data sheet: 96-48-0 gamma-butyrolactone." ark-chem.co.jp.
• Möller Chemie. "Safety data sheet - Möller Chemie: Gamma Butyrolactone." moellerchemie.com.
• CPAChem. "Safety data sheet - CPAChem: gamma-Butyrolactone." cpachem.com.
• micro resist technology.

Sources

• 1. ark-chem.co.jp [ark-chem.co.jp]
• 2. moellerchemie.com [moellerchemie.com]
• 3. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 4. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]
• 5. cpachem.com [cpachem.com]